(R)-(-)-BMS 204352

Core Science & Biosynthesis

(R)-(-)-BMS 204352: Mechanistic Profiling of a Fluoro-Oxindole BK Channel Opener

Topic: (R)-(-)-BMS 204352 (MaxiPost) Mechanism of Action: BK Channel Opener Content Type: Technical Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

(R)-(-)-BMS 204352 (also known as Flindokalner or MaxiPost) represents a pivotal case study in ion channel pharmacology. Originally developed as a neuroprotective agent for acute ischemic stroke, it functions as a potent, calcium-sensitive opener of the large-conductance

-activated channel (BK, , or Maxi-K).[1] Unlike non-selective openers, BMS-204352 exhibits a unique dual-mechanism profile, modulating both BK channels and specific (KCNQ) subtypes.

This technical guide dissects the molecular mechanism of action (MoA), detailing how the compound allosterically modulates the RCK (Regulator of Conductance for

) domains to shift voltage dependence. It further provides validated experimental protocols for assessing channel kinetics and analyzes the translational disconnect that led to the termination of the Phase III POST trial.

Molecular Identity & Pharmacophore

BMS-204352 is a fluoro-oxindole derivative.[2][3] Its efficacy is strictly stereospecific, with the (R)-enantiomer demonstrating significantly higher potency than the (S)-enantiomer.

• Chemical Name: (3S)-(+)-(5-chloro-2-methoxyphenyl)-1,3-dihydro-3-fluoro-6-(trifluoromethyl)-2H-indol-2-one[4]

• Molecular Weight: 359.7 g/mol [5]

• Lipophilicity: Highly lipophilic (crosses the Blood-Brain Barrier).

• Selectivity Profile:

  • Primary Target: BK Channels (

    ) – subunit.

  • Secondary Target: KCNQ Channels (

    , ) – Retigabine-like binding pocket.

Structural Determinants of Binding

The trifluoromethyl group at the C6 position and the fluorine atom at the chiral center are critical for stabilizing the compound within the hydrophobic pockets of the channel's gating ring. Unlike peptide toxins (e.g., Iberiotoxin) that block the pore, BMS-204352 is a gating modifier .

Mechanism of Action: The Core Logic

The neuroprotective hypothesis of BMS-204352 relies on "hyperpolarizing clamping." By opening potassium channels during ischemic stress, the drug counters the massive depolarization caused by glutamate excitotoxicity, thereby preventing the activation of Voltage-Dependent Calcium Channels (VDCCs) and the subsequent lethal calcium influx.

Allosteric Modulation of the BK Channel

The BK channel is unique in that it is gated by both membrane voltage and intracellular calcium (

). BMS-204352 acts as a calcium-sensitizing agent .[5]

• Binding Site Interaction: The compound interacts with the intracellular C-terminal tail of the

  -subunit, specifically modulating the RCK1 and RCK2 domains (Gating Ring).

• Leftward Shift (

  ): It does not force the channel open at rest; rather, it shifts the voltage of half-activation ( ) to more negative potentials.

  • Effect: At a physiological resting potential (-60 mV) and basal calcium (100 nM), the Open Probability (

    ) of the channel increases dramatically.

• Calcium Mimicry: The drug effectively lowers the energy barrier for channel opening, allowing the channel to open at lower

  concentrations than typically required.

Dual-Target Modulation (The KCNQ Connection)

Crucially, BMS-204352 is not a "clean" BK opener.[6] It also activates KCNQ4 and KCNQ5 channels.

• Mechanism: Similar to Retigabine, it binds to the pore-forming domain (S5-S6 linker), stabilizing the open state.

• Result: This generates a "leak-like" potassium current that further stabilizes the resting membrane potential (RMP).

Signaling Pathway Visualization

Caption: Dual-pathway mechanism of BMS-204352.[7] The drug leverages both BK and KCNQ activation to hyperpolarize the membrane, effectively shunting the depolarization required for excitotoxic calcium entry.

Experimental Validation Protocols

To validate the activity of BMS-204352, researchers must use Patch-Clamp Electrophysiology . Fluorescence assays (e.g., FLIPR) are insufficient for characterizing the kinetic shift in voltage dependence.

Protocol 1: Whole-Cell Voltage Clamp (HEK293 Cells)

Objective: Quantify the shift in activation voltage (

) and change in current density.

Reagents:

• Cell Line: HEK293 stably expressing hSlo (

  -subunit).[8]

• Internal Solution (Pipette): 140 mM KCl, 10 mM HEPES, 5 mM EGTA, Free

  buffered to 100-300 nM (Critical: BMS-204352 effect is Ca-dependent).

• External Solution (Bath): 140 mM NaCl, 5 mM KCl, 2 mM

  , 1 mM , 10 mM HEPES, 10 mM Glucose.

Workflow:

• Giga-seal Formation: Establish a seal (>1 G

  ) and break in to achieve whole-cell configuration.

• Baseline Recording:

  • Holding Potential: -80 mV.

  • Protocol: Step depolarizations from -100 mV to +100 mV in 10 mV increments (200 ms duration).

• Drug Perfusion:

  • Perfuse 1

    M BMS-204352 for 2-3 minutes. Note: Lipophilic drugs wash in slowly and wash out very poorly.

• Post-Drug Recording: Repeat the step protocol.

• Analysis (Boltzmann Fit):

  • Convert Current (

    ) to Conductance ( ) using .

  • Fit data to the Boltzmann equation:

  • Success Criteria: A leftward shift in

    of >15 mV indicates successful channel opening.

Protocol 2: Single-Channel Recording (Inside-Out Patch)

Objective: Determine if the drug increases Open Probability (

) directly or requires cytosolic factors.

• Configuration: Inside-out patch (allows application of drug to the intracellular face).

• Observation: BMS-204352 applied to the cytosolic side should increase

  without changing single-channel conductance ( ).

Experimental Workflow Diagram

Caption: Standardized Whole-Cell Patch-Clamp workflow for validating BK channel openers.

Quantitative Data Summary

The following data points are derived from pivotal preclinical studies and should be used as benchmarks for assay validation.

Parameter	Value	Context	Reference
(BK Channel)	392 nM	HEK293 (Inside-out), at -48 mV	[1]
(KCNQ5)	2.4 M	HEK293, Voltage-Gated Current	[2]
Shift	-10 to -20 mV	10 M Drug, Physiological	[3]
Infarct Reduction	~40-50%	Rat MCAO Model (Transient Ischemia)	[1]
Therapeutic Window	< 2-4 Hours	Post-occlusion administration	[1]

Therapeutic Context & The "Translational Gap"

Despite robust preclinical efficacy, BMS-204352 failed in the Phase III POST (Potassium Channel Opening Stroke Trial) . Understanding this failure is critical for drug developers.

• The Efficacy-Side Effect Trade-off: While BMS-204352 was safe (no severe hypotension, a common side effect of other BK openers like NS1619), the dose required to achieve neuroprotection in human cortical tissue may have been underestimated due to species differences in channel density.

• Timing: The "Time is Brain" concept. In animal models, the drug was administered strictly within 2 hours.[1] In the clinical trial, the window was extended, likely diluting the efficacy.

• Target Promiscuity: The dual action on KCNQ channels, while theoretically beneficial, complicates the pharmacodynamics. The "pure" BK opening effect might be masked or altered by the clamping effect of KCNQ activation in different neuronal populations.

Current Status: BMS-204352 remains a high-value tool compound for validating BK channel pharmacology but is not clinically approved. It serves as the structural template for next-generation openers with higher subtype selectivity.

References

• Gribkoff, V. K., et al. (2001).[5] Targeting acute ischemic stroke with a calcium-sensitive opener of maxi-K potassium channels.[3][5][9] Nature Medicine, 7(4), 471–477.[5] Link

• Schrøder, R. L., et al. (2001).[4] KCNQ4 channel activation by BMS-204352 and retigabine.[6][7][9] Neuropharmacology, 40(7), 888–898.[7] Link

• Jensen, B. S. (2002).[2][3] BMS-204352: A potassium channel opener developed for the treatment of stroke.[2][3][5][6][9][10] CNS Drug Reviews, 8(4), 353–360. Link

• Bozik, M. E., et al. (2002). Safety, tolerability, and pharmacokinetics of the specific BK channel opener BMS-204352 in healthy male volunteers. Stroke, 31, 270.

Sources

• 1. BMS‐204352: A Potassium Channel Opener Developed for the Treatment of Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BMS-204352: a potassium channel opener developed for the treatment of stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Activation of KCNQ5 channels stably expressed in HEK293 cells by BMS-204352 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | KCNQs: Ligand- and Voltage-Gated Potassium Channels [frontiersin.org]
• 8. Emerging Role of Calcium-Activated Potassium Channel in the Regulation of Cell Viability Following Potassium Ions Challenge in HEK293 Cells and Pharmacological Modulation | PLOS One [journals.plos.org]
• 9. Voltage-independent KCNQ4 currents induced by (+/-)BMS-204352 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. BMS-204352 |CAS:187523-35-9 Probechem Biochemicals [probechem.com]

Technical Guide: (R)-(-)-BMS 204352 Modulation of KCa1.1 Channels

Topic: (R)-(-)-BMS 204352 KCa1.1 Channel Modulation Properties Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

(R)-(-)-BMS 204352 (also referred to in the context of its racemate Flindokalner or Maxipost ) is a fluoro-oxindole potassium channel modulator. While the compound was originally developed as a neuroprotectant for acute ischemic stroke, it remains a critical pharmacological tool for probing the biophysics of Large-Conductance Calcium-Activated Potassium Channels (KCa1.1/BK/Slo1) .

This guide provides an in-depth analysis of the modulation properties of BMS-204352, specifically focusing on its mechanism of increasing open probability (

) in a calcium- and voltage-dependent manner. It clarifies the stereoselective potency between the (R)-(-) and (S)-(+) enantiomers and provides validated protocols for electrophysiological characterization.

Chemical & Pharmacological Profile

Stereochemistry and Potency

It is critical to distinguish between the enantiomers of BMS-204352 to ensure experimental reproducibility.

• Chemical Name: (3S)-3-(5-chloro-2-methoxyphenyl)-3-fluoro-6-(trifluoromethyl)-1,3-dihydroindol-2-one.

• Stereoselectivity: The (S)-(+) enantiomer is the biologically active form responsible for the potent activation of KCa1.1 and KCNQ channels. The (R)-(-) enantiomer (the subject of this specific query) is significantly less potent (often used as a negative control or less active comparator in stereoselectivity studies).

  • Note: Most literature referring to "BMS-204352" without prefix describes the racemate or the active (S)-enantiomer. Researchers using (R)-(-)-BMS 204352 should expect significantly reduced efficacy (right-shifted concentration-response curves) compared to the (S)-(+) form.

Selectivity Profile

While primarily known as a KCa1.1 opener, BMS-204352 exhibits a "dirty" pharmacological profile that must be accounted for in experimental design:

• Primary Target: KCa1.1 (BK) channels (Positive Allosteric Modulator).

• Secondary Targets: KCNQ (Kv7.2-7.5) channels (Opener).[1][2][3]

• Off-Targets: L-type Voltage-Gated Calcium Channels (Inhibitor,

  ).

• Negative Modulation: Kv7.1 (Inhibitor).[4]

Molecular Mechanism of Action[3][5][6]

Calcium-Sensitive Gating Modulation

BMS-204352 does not open the KCa1.1 channel in the absence of calcium or voltage drive. Instead, it acts as a calcium-sensitive primer .

• Low

  (Resting, < 100 nM): The compound has minimal effect on channel opening.

• High

  (Stressed/Ischemic, > 1 µM): The compound dramatically increases by shifting the voltage of half-activation ( ) to more hyperpolarized potentials.

This property theoretically allows the drug to target metabolically stressed neurons (high intracellular calcium) while sparing healthy tissue, a concept termed "pathology-dependent activation."

Allosteric Binding

The compound likely interacts with the RCK (Regulator of Conductance of K+) domains or the S6-RCK linker of the

-subunit (KCNMA1). Unlike pore-blockers, it stabilizes the open conformation of the gating ring, effectively reducing the energy barrier required for voltage sensor activation.

Mechanism Visualization

The following diagram illustrates the synergistic activation of KCa1.1 by Depolarization, Calcium, and BMS-204352.

Caption: Synergistic activation of KCa1.1. BMS-204352 potentiates Ca2+-dependent gating, shifting activation to negative voltages.

Experimental Methodologies

To validate the modulation properties of (R)-(-)-BMS 204352, the Whole-Cell Patch-Clamp technique is the gold standard. The following protocol ensures isolation of KCa1.1 currents from other potassium conductances.

Protocol: Whole-Cell Patch Clamp Recording

Objective: Measure the shift in conductance-voltage (G-V) relationship induced by BMS-204352.

Reagents & Solutions:

• Pipette (Internal) Solution: 140 mM K-Gluconate, 10 mM HEPES, 2 mM

  , 0.1 mM EGTA (low buffering to allow Ca2+ sensitivity), pH 7.2.

  • Note: To test Ca2+-sensitivity, prepare internal solutions with defined free

    (e.g., 0.1 µM vs 1.0 µM) using a Ca-EGTA buffering calculator.

• Bath (External) Solution: aCSF or standard Tyrode’s solution (140 mM NaCl, 5 mM KCl, 2 mM

  , 1 mM , 10 mM HEPES, 10 mM Glucose).

• Blockers: Add 1 µM Tetrodotoxin (TTX) to block Na+ channels. Add 5 mM 4-AP if necessary to block Kv1/Kv3 channels, though KCa1.1 is generally pharmacologically distinct.

Step-by-Step Workflow:

• Preparation: Pull borosilicate glass pipettes to a resistance of 3–5 MΩ.

• Seal Formation: Approach cell, apply positive pressure, then suction to form a Giga-ohm seal (>1 GΩ).

• Break-in: Apply short suction pulses to rupture the patch and establish whole-cell configuration.

• Capacitance Compensation: Compensate for slow and fast capacitance transients (

  , ) to minimize voltage errors.

• Voltage Protocol:

  • Holding Potential: -80 mV.

  • Step Protocol: Step from -100 mV to +60 mV in 10 mV increments.

  • Duration: 200–500 ms per step.

• Drug Application:

  • Record baseline currents (Control).

  • Perfuse (R)-(-)-BMS 204352 (Start at 10 µM due to lower potency of R-enantiomer; for Racemate use 1 µM).

  • Record until effect stabilizes (typically 2-5 mins).

  • Washout: Perfuse control solution to verify reversibility.

Data Analysis Strategy

• Current Measurement: Measure steady-state current amplitude (

  ) at the end of each voltage step.

• Conductance Calculation: Calculate conductance (

  ) using Ohm's law: Where is the potassium reversal potential (calculated via Nernst equation).

• Boltzmann Fitting: Plot Normalized Conductance (

  ) vs. Voltage ( ) and fit with the Boltzmann function:
  • : Voltage of half-maximal activation.
  • : Slope factor.

• Result Interpretation: A successful modulation by BMS-204352 is indicated by a negative (leftward) shift in

  (e.g., to mV).

Experimental Workflow Diagram

Caption: Standardized Whole-Cell Patch Clamp workflow for assessing KCa1.1 modulation.

Quantitative Data Summary

The following table summarizes the expected modulation parameters. Note: Values are approximate and depend on the specific splice variant and internal calcium concentration.

Parameter	Control Conditions	With BMS-204352 (10 µM)	Effect Description
(Activation)	+20 to +40 mV (at 1 µM Ca2+)	-10 to +10 mV	Hyperpolarizing Shift (Channel opens at more negative voltages).
Activation Time ( )	Standard	Decreased (Faster)	Faster channel opening kinetics.
Deactivation Time ( )	Standard	Increased (Slower)	Slower closing; stabilizes open state.
Ca2+ Sensitivity	Moderate	Increased	Channel becomes sensitive to Ca2+ at lower voltages.
Peak Current	Baseline	Increased	Net increase in outward K+ current.

Therapeutic Context & Limitations

Clinical Failure in Stroke

Despite robust preclinical data showing neuroprotection (reduced infarct volume in rat MCAO models), BMS-204352 failed in Phase III clinical trials (The POST trial) for acute ischemic stroke.

• Reason for Failure: Likely due to the "U-shaped" efficacy curve and lack of sufficient therapeutic window in humans, or the complexity of targeting downstream excitotoxicity late in the cascade.

• Current Status: It remains a high-value tool compound for validating BK channel targets in other indications, such as Fragile X Syndrome (where it reverses cortical hyperexcitability) and neuropathic pain.

Stereochemical Caution

Researchers utilizing (R)-(-)-BMS 204352 must be aware that they are using the less active enantiomer. If the goal is to maximize channel opening, the (S)-(+) enantiomer or the racemate is preferred. If the (R)-form is used as a control, the absence of effect at low concentrations (<1 µM) validates the stereospecificity of the binding site.

References

• Gribkoff, V. K., et al. (2001).[5] Targeting acute ischemic stroke with a calcium-sensitive opener of maxi-K potassium channels.[5] Nature Medicine.

• Jensen, B. S. (2002). BMS-204352: A Potassium Channel Opener Developed for the Treatment of Stroke.[5][6][7] CNS Drug Reviews.

• Korsgaard, M. P., et al. (2005).[6][8] Anxiolytic Effects of Maxipost (BMS-204352) and Retigabine via Activation of Neuronal Kv7 Channels.[4][6][8] Journal of Pharmacology and Experimental Therapeutics.[4][6][8]

• Nardi, A., & Olesen, S. P. (2008). BK channel modulators: a comprehensive overview. Current Medicinal Chemistry.

• Carreno-Munoz, M. I., et al. (2018). Potential involvement of impaired BKCa channel function in sensory defensiveness and some behavioral disturbances induced by unfamiliar environment in a mouse model of fragile X syndrome.[5] Neuropsychopharmacology.[5]

Sources

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• 2. researchgate.net [researchgate.net]
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• 5. caymanchem.com [caymanchem.com]
• 6. axonmedchem.com [axonmedchem.com]
• 7. BMS-204352: a potassium channel opener developed for the treatment of stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. axonmedchem.com [axonmedchem.com]

Technical Guide: (R)-(-)-BMS 204352 and KCNQ Channel Off-Target Effects

The following technical guide details the pharmacological profile of (R)-(-)-BMS 204352, specifically focusing on its differential effects on KCNQ (Kv7) channels versus its primary target, the BK (KCa1.1) channel.[1][2][3][4][5][6][7][8][9][10][11]

Operationalizing Enantiomer-Specific Selectivity in Ion Channel Research

Executive Summary

BMS-204352 (MaxiPost) is a fluoro-oxindole potassium channel modulator originally developed as a neuroprotective agent for ischemic stroke. While historically categorized as a BK channel (KCa1.1) opener , its pharmacological utility is complicated by potent "off-target" activity on neuronal KCNQ (Kv7) channels.

Crucially, this activity is stereoselective. While the (S)-(+)-enantiomer (the active pharmaceutical ingredient in MaxiPost) acts as a dual opener of both BK and neuronal Kv7 channels, the (R)-(-)-enantiomer exhibits a divergent profile: it retains BK channel agonist activity but functions as a negative modulator (inhibitor) of neuronal Kv7 channels.

This guide provides the mechanistic basis and experimental protocols for utilizing (R)-(-)-BMS 204352 to dissect BK versus Kv7 currents, effectively turning an "off-target" liability into a precision research tool.

Pharmacological Profile & Selectivity Matrix

The utility of (R)-(-)-BMS 204352 lies in its ability to decouple BK channel activation from Kv7 channel activation—a separation impossible with the racemic mixture or the (S)-enantiomer.

Table 1: Comparative Pharmacology of BMS-204352 Enantiomers

Target Channel	(S)-(+)-BMS 204352 (MaxiPost)	(R)-(-)-BMS 204352	Physiological Consequence of (R)-(-)
BK (KCa1.1)	Potent Opener (EC₅₀ ~ 10-100 nM)	Opener (Reduced Potency)	Hyperpolarization via Ca²⁺-dependent K⁺ efflux.
Kv7.2/7.3 (Neuronal)	Potent Opener (EC₅₀ ~ 2-4 µM)	Negative Modulator	Inhibition of M-current; increased excitability.
Kv7.4 (Neuronal)	Potent Opener	Negative Modulator	Blockade of resting membrane potential stabilization.
Kv7.1 (Cardiac)	Inhibitor (Negative Modulator)	Inhibitor (Negative Modulator)	Potential prolongation of cardiac APD (QT interval).
GABA-A Receptor	Negative Modulator	Positive Modulator	Potential sedative/anxiolytic effects via Cl⁻ influx.

Key Insight: The (R)-enantiomer acts as a functional antagonist to the (S)-enantiomer at neuronal Kv7 channels while mimicking its effect at BK channels. This makes (R)-(-)-BMS 204352 critical for validating whether a hyperpolarizing current is mediated by BK or Kv7.

Mechanistic Analysis: The Kv7 "Off-Target" Interaction

The Retigabine Binding Pocket

The "off-target" activation of Kv7 channels by (S)-BMS-204352 occurs via the same binding pocket utilized by Retigabine (Ezogabine). This pocket is located in the pore-forming domain, specifically involving a critical Tryptophan residue (W236 in Kv7.2, W265 in Kv7.3) on the S5 transmembrane segment.

• Agonist Mode ((S)-Enantiomer): Binds to the S5-Trp pocket and stabilizes the open conformation of the pore, shifting the voltage-dependence of activation to more hyperpolarized potentials (left-shift).

• Antagonist Mode ((R)-Enantiomer): Likely binds to the same hydrophobic pocket but, due to steric hindrance from the chiral center (fluoro-oxindole moiety), stabilizes the closed state or prevents the S6 gate from opening, effectively acting as a negative modulator.

Visualization of Signaling Pathways

The following diagram illustrates the divergent downstream effects of the two enantiomers on neuronal excitability.

Figure 1: Divergent signaling pathways of BMS-204352 enantiomers. Note that (R)-(-) activates BK but inhibits Kv7, creating a unique "Mixed" electrophysiological profile.

Experimental Protocols: The "Subtraction" Method

To rigorously identify KCNQ-mediated currents in tissues expressing both BK and Kv7 (e.g., hippocampal neurons, smooth muscle), use the following Enantiomer Subtraction Protocol .

Reagents Required

• Stock A: (S)-BMS-204352 (10 mM in DMSO)

• Stock B: (R)-(-)-BMS 204352 (10 mM in DMSO)

• Blocker Control: Paxilline (BK specific blocker) or Iberiotoxin.

• Blocker Control: XE991 (Kv7 specific blocker).

Electrophysiology Workflow (Whole-Cell Patch Clamp)

Objective: Isolate the Kv7 component of the current.

• Baseline Recording: Establish a stable baseline current at -20 mV (holding potential) to monitor M-current (Kv7) and spontaneous BK activity.

• Application of (R)-(-)-BMS 204352 (10 µM):

  • Observation: If BK channels are present, you will see an increase in transient outward currents (BK activation).

  • Observation: Simultaneously, the sustained holding current may decrease (inward shift) due to Kv7 inhibition.

  • Result: This state represents BK_active / Kv7_blocked .

• Washout: Allow 10-15 minutes for full washout (lipophilic compounds require extensive wash).

• Application of (S)-BMS-204352 (10 µM):

  • Observation: Increase in both transient outward currents (BK) and sustained outward holding current (Kv7 activation).

  • Result: This state represents BK_active / Kv7_active .

• Data Analysis (Subtraction):

  • Subtract the trace from Step 2 ((R)-treated) from the trace in Step 4 ((S)-treated).

  • The remaining current represents the pure Kv7 agonist component , devoid of BK contamination.

Workflow Diagram

Figure 2: Experimental workflow for isolating Kv7 currents using enantiomer subtraction.

Implications for Drug Development

Safety & Toxicity (QT Prolongation)

Both enantiomers of BMS-204352 inhibit Kv7.1 (KCNQ1) .

• Risk: Kv7.1 is the pore-forming subunit of the cardiac

  current. Inhibition can lead to QT prolongation and Torsades de Pointes.

• Screening Requirement: When using BMS-204352 analogues, counter-screening against Kv7.1/KCNE1 in CHO cells is mandatory. The (R)-enantiomer is not a safe negative control for cardiac safety assays as it shares the Kv7.1 liability.

CNS Efficacy (Anxiety & Stroke)

• Stroke: The failure of MaxiPost in Phase III stroke trials may be partially attributed to the opposing effects of its enantiomers if the resolution was imperfect, or simply because the (S)-enantiomer's Kv7 activation (hyperpolarizing) was insufficient to counteract the massive depolarization of ischemia.

• Anxiety: In vivo models show that the anxiolytic effect of (S)-BMS-204352 is antagonized by the (R)-enantiomer.[12] This confirms that Kv7 activation (not just BK activation) is the primary driver of anxiolysis for this scaffold.

References

• Korsgaard, M. P., et al. (2005). Anxiolytic Effects of Maxipost (BMS-204352) and Retigabine via Activation of Neuronal Kv7 Channels.[1] Journal of Pharmacology and Experimental Therapeutics, 314(1), 282–292.[1][4]

• Schrøder, R. L., et al. (2001). KCNQ4 channel activation by BMS-204352 and retigabine.[13] Neuropharmacology, 40(7), 888-898.

• Jensen, B. S. (2002). BMS-204352: A Potassium Channel Opener Developed for the Treatment of Stroke.[11] CNS Drug Reviews, 8(4), 353-360.[11]

• Gribkoff, V. K., et al. (2001). Targeting acute ischemic stroke with a calcium-sensitive opener of maxi-K potassium channels.[3] Nature Medicine, 7, 471–477.[3]

• Axon Medchem. (R)-(-)-BMS 204352 Product Information & Biological Activity.[14]

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• 5. pnas.org [pnas.org]
• 6. MaxiPost | CAS:187523-35-9 | Potassium channel modulator; exerts subtype-specific effects | High Purity | Manufacturer BioCrick [biocrick.com]
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• 8. Challenges in the Therapeutic Targeting of KCa Channels: From Basic Physiology to Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Anxiolytic effects of Maxipost (BMS-204352) and retigabine via activation of neuronal Kv7 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Whitepaper: (R)-(-)-BMS 204352 – Structural Analysis and Physicochemical Profiling

Executive Summary

(R)-(-)-BMS 204352 is the levorotatory enantiomer of the potent large-conductance calcium-activated potassium (BKCa or KCa1.1) channel opener, BMS-204352 (MaxiPost).[1][2][3][4][5][6] While the (S)-(+)-enantiomer is the biologically active eutomer investigated for neuroprotection in ischemic stroke, the (R)-(-)-enantiomer serves a critical role in pharmacological research as a distomer (less active stereoisomer).

This technical guide provides a definitive structural analysis of (R)-(-)-BMS 204352, detailing its molecular weight, physicochemical properties, and synthesis pathways. It is designed to assist researchers in utilizing this compound effectively as a negative control or stereochemical comparator in ion channel assays.

Part 1: Chemical Identity & Structural Architecture

Nomenclature and Identifiers

Parameter	Specification
Common Name	(R)-(-)-BMS 204352
Synonyms	(R)-Flindokalner; (R)-MaxiPost; BMS-204353
IUPAC Name	(3R)-3-(5-chloro-2-methoxyphenyl)-3-fluoro-6-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one
CAS Number	187523-36-0 (Specific to R-enantiomer)
Molecular Formula	C₁₆H₁₀ClF₄NO₂
Molecular Weight	359.70 g/mol
Chirality	R-configuration (Levorotatory [-])

Structural Analysis

The molecule is built upon an oxindole (indolin-2-one) core , which serves as the scaffold for channel modulation. The critical stereocenter is located at the C3 position of the oxindole ring.

• C3-Fluoro Substituent: The presence of a fluorine atom at the chiral center is a defining feature. In the (R)-enantiomer, the spatial arrangement of this fluorine relative to the pendant phenyl ring significantly reduces its binding affinity to the BK channel pore-forming unit compared to the (S)-enantiomer.

• Trifluoromethyl Group (C6): A -CF₃ group at position 6 enhances lipophilicity, facilitating membrane penetration, though this property is shared by both enantiomers.

• Pendant Phenyl Ring: The 3-(5-chloro-2-methoxyphenyl) moiety is essential for the "lock-and-key" fit within the channel's gating ring, a fit that is sterically hindered in the (R)-configuration.

Visualization: Chemical Architecture

Figure 1: Structural decomposition of (R)-(-)-BMS 204352 highlighting the C3 chiral center responsible for its reduced pharmacological potency.

Part 2: Physicochemical Properties & Formulation

Key Physical Parameters[1][8]

Property	Value	Notes
Molecular Weight	359.70 g/mol	Monoisotopic mass: ~359.03 Da
Physical State	White to off-white solid	Crystalline powder
Solubility	DMSO: ≥ 20 mg/mL	Insoluble in water; requires organic co-solvent
LogP	~4.2	Highly lipophilic; crosses BBB effectively
Optical Rotation	[α]D < 0°	Levorotatory (in MeOH or CHCl₃)

Stock Solution Preparation Protocol

Objective: Prepare a 10 mM stock solution for in vitro assays.

• Calculation:

  • Target Concentration: 10 mM (10 mmol/L)

  • Volume: 1 mL

  • Required Mass:

• Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide). Avoid ethanol if possible, as solubility is lower.

• Procedure:

  • Weigh ~3.6 mg of (R)-(-)-BMS 204352 into a sterile amber glass vial (light sensitive).

  • Add 1.0 mL of anhydrous DMSO.

  • Vortex for 30–60 seconds until completely dissolved.

  • Aliquot: Split into 50 µL aliquots to avoid freeze-thaw cycles.

  • Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Part 3: Mechanism of Action & Stereoselectivity

The Distomer Effect

(R)-(-)-BMS 204352 acts as a distomer , meaning it is the enantiomer with significantly lower biological activity compared to the eutomer, (S)-(+)-BMS 204352 (MaxiPost).

• Target: Large-conductance Ca²⁺-activated K⁺ channels (BKCa / KCa1.1).[7]

• Mechanism: The (S)-enantiomer increases the open probability of the BK channel by shifting its voltage dependence to more negative potentials.

• (R)-Enantiomer Activity: The (R)-enantiomer exhibits a >10-fold reduction in potency. It is often used in patch-clamp experiments to demonstrate that a current response is stereoselective, thereby confirming that the observed effect is due to specific BK channel modulation rather than non-specific membrane perturbation.

Synthesis and Separation

The synthesis of the specific (R)-enantiomer is achieved via enantioselective fluorination using chiral cinchona alkaloids.

• Reagents: N-fluoroammonium salts of Quinidine .

• Process: Reaction of the oxindole precursor with the Quinidine-derived fluorinating agent yields the (R)-antipode preferentially.[4] (Note: Using Cinchonidine or Quinine derivatives typically favors the S-enantiomer).

Visualization: Stereoselective Pharmacology

Figure 2: Pharmacological divergence of BMS-204352 enantiomers. The (R)-enantiomer serves as a critical control for validating specific channel activation.

Part 4: Experimental Protocols (In Vitro Application)

Comparative Patch Clamp Protocol

Purpose: To validate BK channel specificity using the (R)-enantiomer as a negative control.

• Cell Preparation: HEK293 cells stably expressing hSlo1 (KCa1.1 alpha subunit).

• Solutions:

  • Bath Solution: 140 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES (pH 7.4).

  • Pipette Solution: 140 mM KCl, 1 mM MgCl₂, 5 mM EGTA, 10 mM HEPES (pH 7.2).

• Application:

  • Step 1 (Baseline): Record currents in whole-cell configuration at +40 mV.

  • Step 2 (Eutomer): Perfuse (S)-BMS 204352 (1 µM). Observe significant increase in K⁺ current.

  • Step 3 (Washout): Wash until current returns to baseline.

  • Step 4 (Distomer/Control): Perfuse (R)-(-)-BMS 204352 (1 µM).

• Expected Result: The (R)-enantiomer should elicit minimal to no increase in current compared to the (S)-enantiomer. If significant current is observed with the (R)-form, check for non-specific effects or contamination.

References

• Axon Medchem. (n.d.).[3] (R)-(-)-BMS 204352 Product Information. Retrieved from [1]

• Cayman Chemical. (n.d.). BMS 204352 Product Insert. Retrieved from

• Shibata, N., et al. (2003).[4] "Enantioselective fluorination mediated by N-fluoroammonium salts of cinchona alkaloids: first enantioselective synthesis of BMS-204352 (MaxiPost)." Journal of Organic Chemistry, 68(6), 2494-2497.[4]

• Gribkoff, V. K., et al. (2001). "Targeting acute ischemic stroke with a calcium-sensitive opener of maxi-K potassium channels."[8] Nature Medicine, 7, 471–477. (Describes the pharmacology of the active racemate/S-enantiomer).

• Romine, J. L., et al. (2007). "3-Fluorooxindoles: A new class of potent, calcium-sensitive openers of large conductance, calcium-activated potassium channels." Journal of Medicinal Chemistry.

Sources

• 1. axonmedchem.com [axonmedchem.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. axonmedchem.com [axonmedchem.com]
• 4. Enantioselective fluorination mediated by N-fluoroammonium salts of cinchona alkaloids: first enantioselective synthesis of BMS-204352 (MaxiPost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enantioselective synthesis of BMS-204352 (MaxiPost) using N-fluoroammonium salts of cinchona alkaloids (F-CA-BF4) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enantioselective synthesis of BMS-204352 (MaxiPost™) using N-fluoroammonium salts of cinchona alkaloids (F–CA–BF4) - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: (R)-(-)-BMS-204352 Solubility Profile and Handling Protocols

Abstract

This document provides a comprehensive guide to the solubility characteristics of (R)-(-)-BMS-204352, a potent opener of the large-conductance calcium-activated potassium (Maxi-K) channels. Recognizing the critical importance of proper compound handling for experimental reproducibility and accuracy, we present a detailed analysis of its solubility in dimethyl sulfoxide (DMSO) versus aqueous solutions. This note includes field-proven, step-by-step protocols for the preparation of high-concentration stock solutions and their subsequent dilution to physiologically relevant working concentrations, ensuring compound stability and maximizing experimental success for researchers in neuropharmacology and drug development.

Introduction to (R)-(-)-BMS-204352

(R)-(-)-BMS-204352 is the less active enantiomer of the potent Maxi-K channel opener, Flindokalner ((S)-(+)-BMS-204352).[1] Maxi-K (BK) channels are crucial regulators of neuronal excitability and neurotransmitter release.[2][3] Their activation leads to membrane hyperpolarization, which can be a therapeutic strategy for conditions involving neuronal hyperexcitability, such as ischemic stroke.[2][3] (R)-(-)-BMS-204352 and its enantiomer are fluoro-oxindole derivatives that have been instrumental in studying the therapeutic potential of Maxi-K channel modulation.[4]

The successful application of (R)-(-)-BMS-204352 in in vitro and in vivo models is fundamentally dependent on its correct solubilization. Due to its chemical nature, this compound exhibits markedly different solubilities in organic versus aqueous solvents. This guide aims to provide researchers with the necessary data and protocols to handle this compound effectively.

Mechanism of Action: A Brief Overview

(R)-(-)-BMS-204352 functions as a positive allosteric modulator of Maxi-K channels. These channels are dually activated by intracellular calcium (Ca²⁺) and membrane depolarization. In pathological states like ischemia, intracellular Ca²⁺ levels can rise dramatically.[2] BMS-204352 enhances the sensitivity of the Maxi-K channel to Ca²⁺, promoting channel opening even at lower levels of depolarization.[5] This leads to an efflux of potassium ions (K⁺), hyperpolarizing the neuron and dampening the excessive firing that contributes to excitotoxicity.

Caption: Mechanism of action of (R)-(-)-BMS-204352.

Solubility Profile: DMSO vs. Water

The solubility of a compound is a critical physicochemical property that dictates its utility in biological assays. The molecular structure of (R)-(-)-BMS-204352, a complex organic molecule with multiple aromatic rings and halogen substituents, predicts poor aqueous solubility. This is due to the hydrophobic nature of the molecule, which makes it energetically unfavorable to dissolve in polar solvents like water.[6] Conversely, these same features promote solubility in polar aprotic solvents like DMSO.

Quantitative Solubility Data

The following table summarizes the known solubility of (R)-(-)-BMS-204352 in DMSO and water.

Solvent	Solubility	Molar Concentration (approx.)	Notes
DMSO	100 mg/mL [7]	278.01 mM	Requires sonication for complete dissolution. Use fresh, anhydrous DMSO for best results as hygroscopic DMSO can impact solubility.[7]
Water	Very Low / Practically Insoluble	Not Applicable	Direct dissolution in aqueous buffers is not recommended for creating stock solutions.

Expert Insight: The high solubility in DMSO makes it an ideal solvent for preparing concentrated stock solutions. This allows for the addition of minimal volumes of the stock solution to aqueous experimental media, thereby minimizing the final concentration of DMSO, which can have its own biological effects.[8]

Protocols for Solution Preparation

Adherence to a precise and validated protocol is essential for achieving reliable and reproducible results. The following protocols have been designed to guide the user through the preparation of stock and working solutions of (R)-(-)-BMS-204352.

Protocol 1: Preparation of a 100 mM DMSO Stock Solution

This protocol details the preparation of a high-concentration stock solution that can be stored for long-term use and diluted for various applications.

Materials:

• (R)-(-)-BMS-204352 (MW: 359.70 g/mol )[1]

• Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile microcentrifuge tubes or amber glass vials

• Sterile pipette tips

• Vortex mixer

• Ultrasonic water bath

Procedure:

• Pre-Weighing Preparation: Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.

• Weighing the Compound: Carefully weigh out a precise amount of (R)-(-)-BMS-204352. For example, to prepare 1 mL of a 100 mM stock, weigh 35.97 mg.

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the compound. For the example above, add 1 mL of DMSO.

• Initial Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes. A visible suspension may still be present.

• Sonication: Place the vial in an ultrasonic water bath. Sonicate for 10-15 minutes or until the solution is completely clear and free of any visible particulates.[7] This step is critical for achieving the maximum stated solubility.

• Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one year or -80°C for up to two years.[7]

Caption: Workflow for preparing a 100 mM DMSO stock solution.

Protocol 2: Preparation of Aqueous Working Solutions via Serial Dilution

Directly dissolving (R)-(-)-BMS-204352 in aqueous media is not feasible. Therefore, working solutions must be prepared by diluting the DMSO stock. The key principle is to perform this dilution in a stepwise manner to prevent the compound from precipitating out of solution.

Materials:

• 100 mM (R)-(-)-BMS-204352 in DMSO (from Protocol 1)

• Sterile aqueous buffer or cell culture medium (pre-warmed to 37°C if for cell-based assays)

• Sterile pipette tips and tubes

Procedure:

• Thaw Stock Solution: Thaw a single aliquot of the 100 mM DMSO stock solution at room temperature.

• Prepare Intermediate Dilution (e.g., to 1 mM):

  • Pipette 990 µL of your desired aqueous buffer into a sterile tube.

  • Add 10 µL of the 100 mM DMSO stock solution directly into the buffer.

  • Immediately and thoroughly mix by gentle vortexing or repeated pipetting. Causality: This rapid mixing into a large volume of the aqueous phase is crucial to prevent localized high concentrations of the compound that could lead to precipitation.

• Prepare Final Working Solution (e.g., to 10 µM):

  • Pipette 990 µL of the aqueous buffer into a new sterile tube.

  • Add 10 µL of the 1 mM intermediate dilution.

  • Mix thoroughly. This solution now contains 10 µM (R)-(-)-BMS-204352 and a final DMSO concentration of 0.01%.

• Vehicle Control: It is imperative to prepare a vehicle control that contains the same final concentration of DMSO as your experimental samples. For the example above, this would be a 0.01% DMSO solution in your aqueous buffer.

• Use Immediately: It is best practice to prepare aqueous working solutions fresh for each experiment and use them immediately to avoid potential stability issues or precipitation over time.

Self-Validation Check: After preparing the final working solution, visually inspect it against a light source. The solution should be completely clear. Any sign of cloudiness or precipitate indicates that the solubility limit in that specific aqueous medium has been exceeded.

Protocol 3: Empirical Determination of Aqueous Solubility

For novel buffer systems or when the precise solubility limit is required, this kinetic solubility determination method can be employed.

Materials:

• 100 mM (R)-(-)-BMS-204352 in DMSO

• Test aqueous buffer (e.g., PBS, pH 7.4)

• 96-well microplate (UV-transparent if using a plate reader)

• Multichannel pipette

• Plate shaker

• Nephelometer or UV-Vis spectrophotometer

Procedure:

• Prepare Serial Dilutions in DMSO: In a 96-well plate, prepare a serial 2-fold dilution of the 100 mM stock solution in pure DMSO to create a range of concentrations (e.g., from 50 mM down to ~0.1 mM).

• Dilution into Aqueous Buffer: Add a large excess of the test aqueous buffer to another 96-well plate (e.g., 198 µL per well).

• Initiate Precipitation: Using a multichannel pipette, transfer a small, consistent volume (e.g., 2 µL) from the DMSO dilution plate to the aqueous plate. This creates a 1:100 dilution.

• Equilibration: Seal the plate and place it on a plate shaker at room temperature for 1-2 hours to allow for equilibration.

• Measurement: Measure the turbidity (light scattering) of each well using a nephelometer. Alternatively, measure the absorbance at a wavelength where the precipitate scatters light (e.g., 600-700 nm) using a spectrophotometer.

• Data Analysis: Plot the turbidity/absorbance against the compound concentration. The concentration at which a sharp increase in the signal is observed corresponds to the kinetic solubility limit of the compound in that specific buffer.

Troubleshooting and Best Practices

• Compound Precipitation: If precipitation occurs when making aqueous dilutions, try a more gradual serial dilution (e.g., 1:5 steps instead of 1:100). Ensure the aqueous buffer is at the correct temperature and pH.

• DMSO Toxicity: Always keep the final DMSO concentration in cell-based assays below 0.5%, and ideally below 0.1%, as DMSO can have cytotoxic or off-target effects.[9] Always include a vehicle control with the same final DMSO concentration in your experiments.

• Compound Stability: Store the DMSO stock solution in small, single-use aliquots to prevent degradation from repeated freeze-thaw cycles. Protect from light.

References

• Gribkoff, V.K., Starrett, J.E., Jr., Dworetzky, S.I., et al. (2001). Targeting acute ischemic stroke with a calcium-sensitive opener of maxi-K potassium channels. Nature Medicine, 7(4), 471-477. [Link]

• Delaney, J.S. (2005). Predicting aqueous solubility from structure. Drug Discovery Today, 10(4), 289-295. [Link]

• Hewitt, M., Cronin, M.T.D., Enoch, S.J., et al. (2009). In silico prediction of aqueous solubility: The challenge of building an appropriate training set. Journal of Chemical Information and Modeling, 49(8), 1898-1907. [Link]

• Starrett, J.E., Jr., Dworetzky, S.I., Gribkoff, V.K., et al. (2002). The synthesis and characterization of BMS-204352 (MaxiPost) and related 3-fluorooxindoles as openers of maxi-K potassium channels. Bioorganic & Medicinal Chemistry Letters, 12(7), 1007-1010. [Link]

• Jensen, B.S. (2002). BMS-204352: A potassium channel opener developed for the treatment of stroke. CNS Drug Reviews, 8(4), 353-360. [Link]

• U.S. Patent No. US20020045566A1. (2002).

• Jamal, S., Goyal, S., Shanker, A., & Grover, A. (2020). A rational insight into the effect of dimethyl sulfoxide on TNF-α activity. Molecules, 25(24), 5929. [Link]

• Quora. (2024). How can dimethyl sulfoxide enhance solubility in lab applications? Retrieved February 21, 2026, from [Link]

Sources

• 1. axonmedchem.com [axonmedchem.com]
• 2. BMS‐204352: A Potassium Channel Opener Developed for the Treatment of Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BMS-204352: a potassium channel opener developed for the treatment of stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The synthesis and characterization of BMS-204352 (MaxiPost) and related 3-fluorooxindoles as openers of maxi-K potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US20020045566A1 - Selective maxi-K potassium channel openers functional under conditions of high intracellular calcium concentration, methods and uses thereof - Google Patents [patents.google.com]
• 6. Predicting aqueous solubility from structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. quora.com [quora.com]
• 9. mdpi.com [mdpi.com]

Application Note: Preparation of (R)-(-)-BMS 204352 Stock Solutions for Patch Clamp Electrophysiology

Introduction: The Critical Role of Accurate Drug Preparation

(R)-(-)-BMS 204352 is the less active enantiomer of the potent maxi-K (Big Potassium, BK, or KCa1.1) channel opener, (S)-(+)-BMS 204352 (also known as Flindokalner or MaxiPost).[1] The (S)-(+) enantiomer has been extensively studied as a neuroprotective agent for its ability to reduce neuronal hyperexcitability, a key pathological event in conditions like ischemic stroke and traumatic brain injury.[2][3][4][5] Its mechanism involves increasing the open probability of BK channels, a process that is highly dependent on intracellular calcium concentration ([Ca2+]i).[2][6] The compound also exhibits positive modulatory effects on neuronal Kv7 (KCNQ) channels.[7][8][9]

Physicochemical Profile of BMS 204352 Enantiomers

A thorough understanding of the compound's properties is the foundation of a reliable protocol.

Property	Data	Source(s)
Formal Name	(3R)-3-(5-chloro-2-methoxyphenyl)-3-fluoro-1,3-dihydro-6-(trifluoromethyl)-2H-indol-2-one	Based on[2]
Synonyms	(R)-(-)-MaxiPost	[1]
CAS Number	187523-39-3	N/A
Molecular Formula	C16H10ClF4NO2	[2]
Formula Weight	359.7 g/mol	[2][8]
Appearance	Crystalline Solid	[2]
Solubility	Soluble in Dimethyl Sulfoxide (DMSO)	[2]
Storage (Solid)	-20°C for long-term stability (≥ 4 years)	[2][10]

Mechanism of Action: Hyperpolarization via K+ Efflux

BMS-204352 facilitates the opening of BK channels, which are dual-activated by intracellular Ca2+ and membrane depolarization. By binding to the channel, the compound increases its sensitivity to these stimuli, leading to an outward flow of potassium (K+) ions down their electrochemical gradient. This K+ efflux results in membrane hyperpolarization, making the neuron less likely to fire action potentials and thereby reducing neuronal excitability.

Caption: Mechanism of (R)-(-)-BMS 204352 action on the BK channel.

Experimental Protocol: From Powder to Pipette

This protocol is designed as a self-validating system. Adherence to each step, particularly regarding solvent purity and control experiments, is paramount for generating reliable data.

Part A: Required Materials & Equipment

• (R)-(-)-BMS 204352 (solid powder)

• Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% purity (e.g., Sigma-Aldrich Cat# D2650)[11]

• Sterile 1.5 mL glass vials with Teflon-lined screw caps[12]

• Calibrated P10, P200, and P1000 micropipettes and sterile, low-retention tips

• Analytical balance (readability to at least 0.01 mg)

• Vortex mixer

• Ice bucket

• Personal Protective Equipment (PPE): Lab coat, safety glasses, and chemical-resistant gloves

Part B: Preparation of 10 mM Primary Stock Solution

The objective here is to create a concentrated, stable stock that can be stored long-term and used for subsequent dilutions.

Causality: We use high-purity, anhydrous DMSO because it is an excellent solvent for BMS-204352 and its low water content minimizes potential compound degradation via hydrolysis.[2][13] Storing in small-volume glass vials with Teflon-lined caps prevents the absorption of the compound into plastic and minimizes solvent evaporation during long-term storage at -20°C.[12]

Step-by-Step Methodology:

• Calculation: Determine the mass of (R)-(-)-BMS 204352 required.

  • Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Formula Weight ( g/mol )

  • Example for 1 mL of a 10 mM stock: Mass (mg) = 10 mM × 1 mL × 359.7 g/mol = 3.60 mg

• Weighing: Carefully weigh out 3.60 mg of (R)-(-)-BMS 204352 powder using an analytical balance and place it directly into a sterile glass vial.

  • Expert Tip: Tare the vial on the balance before adding the powder to ensure accuracy.

• Dissolution: Using a calibrated micropipette, add exactly 1.0 mL of anhydrous DMSO to the vial.

• Homogenization: Secure the cap tightly and vortex the solution for 30-60 seconds, or until the solid is completely dissolved. Visually inspect the solution against a light source to ensure no particulates remain.

• Aliquoting and Storage:

  • For optimal stability and to avoid repeated freeze-thaw cycles, aliquot the primary stock into smaller working volumes (e.g., 20-50 µL) in separate, clearly labeled glass vials.

  • Store all aliquots at -20°C .[2][7][10] The stock solution is stable for several months when stored under these conditions.[7]

Part C: Preparation of Final Working Solution for Patching

This stage involves a serial dilution into your aqueous external recording buffer (e.g., artificial cerebrospinal fluid, aCSF). The goal is to achieve the final desired experimental concentration while keeping the final DMSO concentration below the threshold for solvent-induced artifacts.

Causality: The final concentration of DMSO in the patch clamp bath solution is a critical parameter. Concentrations are typically kept at or below 0.1% to avoid non-specific effects on membrane properties and ion channel function.[14] Some studies suggest a maximum of 0.3% may be tolerated, but this must be validated for your specific cell type and target channel.[15][16] A vehicle control is not optional; it is essential.

Step-by-Step Methodology:

• Thaw Primary Stock: Remove one aliquot of the 10 mM primary stock from the -20°C freezer and allow it to thaw completely at room temperature.[12]

  • Expert Tip: Once thawed, briefly vortex the aliquot to ensure homogeneity, as freezing can sometimes cause concentration gradients.[17]

• Prepare Intermediate Stock (e.g., 1 mM): Perform a 1:10 dilution of the primary stock into fresh, sterile aCSF.

  • Example: Add 10 µL of the 10 mM primary stock to 90 µL of aCSF. Vortex gently. This intermediate stock should be made fresh and used immediately.

• Prepare Final Working Solution (e.g., 10 µM): Perform a 1:100 dilution of the intermediate stock into the final volume of aCSF that will be perfused over your cells.

  • Example: To make 10 mL of a 10 µM working solution, add 100 µL of the 1 mM intermediate stock to 9.9 mL of aCSF. Mix thoroughly by inverting the tube several times.

• Final DMSO Concentration Check:

  • The dilution from 10 mM (in 100% DMSO) to 10 µM (in aCSF) represents a total dilution factor of 1:1000.

  • Final DMSO % = (1 / Total Dilution Factor) × 100% = (1 / 1000) × 100% = 0.1% DMSO . This is a generally accepted concentration for patch clamp experiments.

Final BMS-204352 Conc.	Dilution of 10 mM Stock	Final DMSO Conc.	Experimental Suitability
30 µM	1:333	0.3%	Upper limit; requires rigorous vehicle control.[15]
10 µM	1:1000	0.1%	Recommended ; widely accepted as safe.[14][16]
1 µM	1:10,000	0.01%	Ideal; negligible solvent effect.

• Quality Control & Application:

  • Before application, ensure the final working solution is at the correct temperature and is being bubbled with carbogen (95% O2 / 5% CO2) if using a bicarbonate-based aCSF.[17][18]

  • Always run a vehicle control by perfusing the cells with aCSF containing the exact same final concentration of DMSO (e.g., 0.1%) but without (R)-(-)-BMS 204352. This step is crucial to attribute any observed changes in channel activity directly to the compound.

Integrated Workflow: A Visual Summary

The following diagram outlines the complete workflow, emphasizing the transition from solid compound to final experimental application.

Caption: Complete workflow from compound weighing to experimental application.

References

• MaxiPost | CAS:187523-35-9. BioCrick. [Link]

• Hyun, S. A., et al. (2017). The assessment of electrophysiological activity in human-induced pluripotent stem cell-derived cardiomyocytes exposed to dimethyl sulfoxide and ethanol by manual patch clamp and multi-electrode array system. Journal of Pharmacological and Toxicological Methods. [Link]

• Du, X., et al. (2006). Dimethyl sulfoxide effects on hERG channels expressed in HEK293 cells. Journal of Pharmacological and Toxicological Methods. [Link]

• Preclinical and clinical experience with BMS-204352, a maxi-K channel opener, discussed at EFNS. BioWorld. [Link]

• Gribkoff, V. K., et al. Selective maxi-K potassium channel openers functional under conditions of high intracellular calcium concentration, methods and uses thereof.

• Preparation of Stock Solutions. Enfanos. [Link]

• What osmometer should I use for electrophysiology? And how frequently do you make your patching solutions? ResearchGate. [Link]

• Jensen, B. S. (2002). BMS-204352: A Potassium Channel Opener Developed for the Treatment of Stroke. CNS Drug Reviews. [Link]

• Cheney, J. A., et al. (2001). The maxi-K channel opener BMS-204352 attenuates regional cerebral edema and neurologic motor impairment after experimental brain injury. Journal of Cerebral Blood Flow & Metabolism. [Link]

• Schrøder, R. L., et al. (2003). Voltage-independent KCNQ4 currents induced by (+/-)BMS-204352. Neuropharmacology. [Link]

• Experimental Procedure — Slice Electrophysiology 1.0 documentation. GitHub Pages. [Link]

• PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). [Link]

• Solutions and procedures Aizenman lab. [Link]

• O'Toole, K. K., & Tzingounis, A. V. (2014). Low Concentrations of the Solvent Dimethyl Sulphoxide Alter Intrinsic Excitability Properties of Cortical and Hippocampal Pyramidal Cells. PLoS ONE. [Link]

• Jensen, B. S. (2002). BMS-204352: A Potassium Channel Opener Developed for the Treatment of Stroke. Current Medical Chemistry. [Link]

• Whole Cell Patch Clamp Protocol. AXOL Bioscience. [Link]

• Jensen, B. S. (2002). BMS-204352: A Potassium Channel Opener Developed for the Treatment of Stroke. CNS Drug Reviews. [Link]

• patch-clamp-protocol-final.pdf. [Link]

• What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines? ResearchGate. [Link]

• Starrett, J. E., et al. (2002). The synthesis and characterization of BMS-204352 (MaxiPost) and related 3-fluorooxindoles as openers of maxi-K potassium channels. Bioorganic & Medicinal Chemistry Letters. [Link]

• Can anyone provide some advices on perforated patch recordings? ResearchGate. [Link]

• Iannuzzi, F., et al. (2024). Challenges in the Therapeutic Targeting of KCa Channels: From Basic Physiology to Clinical Applications. International Journal of Molecular Sciences. [Link]

• Starrett, J. E., et al. (2002). The synthesis and characterization of BMS-204352 (MaxiPost (TM)) and related 3-fluorooxindoles as openers of maxi-K potassium channels. Bioorganic & Medicinal Chemistry Letters. [Link]

• How to prepare internal solution for patch clamp? ResearchGate. [Link]

• Asgharian, R., et al. (2003). Influence of formaldehyde impurity in polysorbate 80 and PEG-300 on the stability of a parenteral formulation of BMS-204352: identification and control of the degradation product. International Journal of Pharmaceutics. [Link]

• Tetko, I. V., et al. (2006). In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions. Current Drug Discovery Technologies. [Link]

• Rosen, H., et al. (1965). Dimethyl sulfoxide (DMSO) as a solvent in acute toxicity determinations. Proceedings of the Society for Experimental Biology and Medicine. [Link]

• Rorandelli, R., et al. (2007). Dimethyl sulfoxide: an antagonist in scintillation proximity assay [(35)S]-GTPgammaS binding to rat 5-HT(6) receptor cloned in HEK-293 cells? Journal of Neuroscience Methods. [Link]

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• 4. The maxi-K channel opener BMS-204352 attenuates regional cerebral edema and neurologic motor impairment after experimental brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BMS-204352: a potassium channel opener developed for the treatment of stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US20020045566A1 - Selective maxi-K potassium channel openers functional under conditions of high intracellular calcium concentration, methods and uses thereof - Google Patents [patents.google.com]
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• 15. The assessment of electrophysiological activity in human-induced pluripotent stem cell-derived cardiomyocytes exposed to dimethyl sulfoxide and ethanol by manual patch clamp and multi-electrode array system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Dimethyl sulfoxide effects on hERG channels expressed in HEK293 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]

Administration of BMS-204352: A Comparative Guide to Intravenous and Intraperitoneal Routes

Introduction: Understanding BMS-204352 and Its Administration

BMS-204352, also known as Flindokalner, is a potent opener of large-conductance calcium-activated potassium (BK) channels and neuronal Kv7 potassium channels.[1][2][3][4] Its ability to modulate neuronal excitability has positioned it as a significant research tool in studies of neuroprotection, particularly in the context of ischemic stroke, traumatic brain injury, and other neurological disorders characterized by neuronal hyperexcitability.[3][4][5][6][7][8] This document provides detailed application notes and protocols for the administration of BMS-204352 via two common preclinical routes: intravenous (IV) and intraperitoneal (IP). The choice of administration route is a critical experimental parameter that profoundly influences the pharmacokinetic and pharmacodynamic profile of a compound. This guide is intended for researchers, scientists, and drug development professionals, offering a comprehensive comparison to facilitate informed decisions in experimental design.

Mechanism of Action: A Foundation for Experimental Design

BMS-204352 exerts its neuroprotective effects by opening specific potassium channels on neurons.[1][3][4] This leads to an efflux of potassium ions, hyperpolarizing the neuronal membrane and making it less likely to fire an action potential. In pathological conditions such as stroke, excessive glutamate release leads to an influx of calcium, causing neuronal hyperexcitability and subsequent cell death.[4][6][8] By opening BK and Kv7 channels, BMS-204352 counteracts this excitotoxicity, thereby protecting neurons from damage.[1][3][4][6] Understanding this mechanism is crucial for designing experiments that appropriately test the efficacy of BMS-204352 in relevant models of neurological disease.

Caption: Mechanism of action of BMS-204352 in promoting neuroprotection.

Comparative Pharmacokinetics: Intravenous vs. Intraperitoneal

Pharmacokinetic Parameter	Intravenous (IV) Administration	Intraperitoneal (IP) Administration	Rationale & Implications for Research
Bioavailability (F)	100% (by definition)	Variable, but generally lower than IV.	IV administration ensures that the entire dose reaches the systemic circulation immediately. IP administration involves absorption from the peritoneal cavity, and the drug is subject to first-pass metabolism in the liver before reaching systemic circulation, which can reduce bioavailability.[9][10]
Time to Peak Plasma Concentration (Tmax)	Immediate	Delayed compared to IV.	The absorption phase after IP injection leads to a slower rise in plasma concentrations. For acute neuroprotection models, the rapid onset of action with IV administration may be advantageous.
Peak Plasma Concentration (Cmax)	Higher than IP for the same dose.	Lower than IV for the same dose.	The immediate and complete bioavailability of an IV dose results in a higher peak concentration. This could be critical for achieving a therapeutic threshold quickly.
Area Under the Curve (AUC)	Generally higher than IP for the same dose.	Generally lower than IV for the same dose.	AUC reflects the total drug exposure over time. Due to potential first-pass metabolism and incomplete absorption, the AUC for IP administration is typically lower than for IV.
Brain-to-Plasma Ratio	In rats, reported to be approximately 7-11, indicating good blood-brain barrier penetration.[11]	Data not available, but expected to be similar to IV once the drug reaches systemic circulation.	The inherent properties of BMS-204352 allow it to cross the blood-brain barrier effectively. The route of administration is less likely to affect this ratio directly, but the timing and magnitude of brain exposure will differ due to the differences in plasma pharmacokinetics.

Experimental Protocols

The following protocols are provided as a guide and should be adapted based on the specific experimental model, animal species, and institutional guidelines.

Protocol 1: Intravenous (IV) Administration

Intravenous administration is the preferred route for achieving rapid and predictable plasma concentrations of BMS-204352. This is particularly relevant for acute models of neurological injury where immediate therapeutic intervention is required.

Materials:

• BMS-204352 (crystalline solid)

• Dimethyl sulfoxide (DMSO), sterile, injectable grade

• Sterile saline (0.9% sodium chloride)

• Sterile syringes and needles (e.g., 27-30 gauge)

• Animal restrainer appropriate for the species

Procedure:

• Preparation of Stock Solution:

  • Due to its solubility, BMS-204352 should first be dissolved in 100% DMSO to create a concentrated stock solution.[12] The exact concentration will depend on the final desired dosing volume and concentration.

  • Example: To prepare a 10 mg/mL stock solution, dissolve 10 mg of BMS-204352 in 1 mL of sterile DMSO. Gently vortex or sonicate if necessary to ensure complete dissolution.

• Preparation of Dosing Solution:

  • For intravenous injection, the DMSO concentration should be minimized to avoid vascular irritation and toxicity. A common practice is to dilute the DMSO stock solution with sterile saline.

  • It is crucial to maintain the final DMSO concentration as low as possible, ideally below 10% of the total injection volume.

  • Example: To prepare a 1 mg/mL dosing solution from a 10 mg/mL stock, dilute 100 µL of the stock solution with 900 µL of sterile saline. This results in a final DMSO concentration of 10%. Further dilution may be necessary depending on the experimental requirements.

• Administration:

  • The tail vein is the most common site for intravenous injection in rodents.

  • Properly restrain the animal to ensure the tail is accessible and the animal is calm.

  • Warm the tail with a heat lamp or warm water to dilate the veins, making them easier to visualize and access.

  • Disinfect the injection site with an alcohol swab.

  • Insert the needle, bevel up, into the lateral tail vein. A successful cannulation is often indicated by a flash of blood in the needle hub.

  • Slowly inject the dosing solution. The injection volume should be appropriate for the size of the animal (e.g., for mice, typically 5-10 mL/kg).

  • Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

Caption: Workflow for intravenous administration of BMS-204352.

Protocol 2: Intraperitoneal (IP) Administration

Intraperitoneal injection is a technically simpler alternative to IV administration and is suitable for studies that do not require immediate peak plasma concentrations or for repeated dosing schedules.

Materials:

• BMS-204352 (crystalline solid)

• Dimethyl sulfoxide (DMSO), sterile

• Cremophor EL or similar solubilizing agent

• Phosphate-buffered saline (PBS) or sterile saline

• Sterile syringes and needles (e.g., 25-27 gauge)

Procedure:

• Preparation of Dosing Solution:

  • A commonly used vehicle for IP administration of BMS-204352 is a mixture of DMSO, Cremophor, and PBS.[12]

  • The recommended ratio is 1:1:18 (DMSO:Cremophor:PBS).[12]

  • First, dissolve the BMS-204352 in DMSO.

  • Then, add the Cremophor and mix thoroughly.

  • Finally, add the PBS to the desired final volume and mix until a clear solution or a stable emulsion is formed.

  • Example: To prepare a 1 mg/mL dosing solution, dissolve 20 mg of BMS-204352 in 1 mL of DMSO. Add 1 mL of Cremophor and mix well. Then, add 18 mL of PBS and mix thoroughly. This will yield 20 mL of a 1 mg/mL dosing solution.

• Administration:

  • Properly restrain the animal. For rodents, this can be done by scruffing the neck and securing the tail.

  • Tilt the animal's head downwards at a slight angle.

  • The injection should be made into the lower right or left quadrant of the abdomen to avoid the cecum and bladder.

  • Insert the needle at a 10-20 degree angle.

  • Aspirate to ensure that the needle has not entered a blood vessel or organ. If blood or other fluid is drawn, withdraw the needle and inject at a different site with a fresh needle and syringe.

  • Inject the dosing solution. The injection volume should be appropriate for the animal's size (e.g., for mice, typically 10-20 mL/kg).

  • Withdraw the needle and return the animal to its cage.

Caption: Workflow for intraperitoneal administration of BMS-204352.

Conclusion and Recommendations

The choice between intravenous and intraperitoneal administration of BMS-204352 depends on the specific goals of the research.

• Intravenous administration is recommended for:

  • Acute models of neurological injury where a rapid onset of action is critical.

  • Pharmacokinetic studies requiring precise knowledge of bioavailability.

  • Studies where maximizing drug exposure is the primary objective.

• Intraperitoneal administration is a suitable alternative for:

  • Sub-chronic or chronic dosing paradigms.

  • Screening studies where technical simplicity is an advantage.

  • Exploratory studies where the precise pharmacokinetic profile is of secondary importance to the observed pharmacodynamic effect.

Researchers should be aware that the different pharmacokinetic profiles resulting from these two administration routes will likely lead to different pharmacodynamic outcomes. Therefore, consistency in the chosen route of administration is paramount for the reproducibility and interpretation of experimental results. It is also highly recommended to conduct pilot studies to determine the optimal dose and timing for each administration route within a specific experimental model.

References

• Gribkoff, V. K., Starrett, J. E., Jr., Dworetzky, S.I., et al. (2001). Targeting acute ischemic stroke with a calcium-sensitive opener of maxi-K potassium channels.
• Jensen, B. S. (2002). BMS-204352: a potassium channel opener developed for the treatment of stroke. CNS drug reviews, 8(4), 353–360.
• Cheney, J. A., Weisser, J. D., Bareyre, F. M., et al. (2001). The maxi-K channel opener BMS-204352 attenuates regional cerebral edema and neurologic motor impairment after experimental brain injury. Journal of cerebral blood flow and metabolism, 21(4), 396–403.
• (This cit
• (This cit
• (This cit
• BMS-204352: A Potassium Channel Opener Developed for the Treatment of Stroke. (2002). Current Medicinal Chemistry - Central Nervous System Agents, 2(4), 281-290.
• BMS‐204352: A Potassium Channel Opener Developed for the Treatment of Stroke. (2002). CNS Drug Reviews, 8(4), 353-360.
• BMS-204352: A Potassium Channel Opener Developed for the Treatment of Stroke. (2002). CNS Drug Reviews, 8(4), 353-360.
• Krishna, R., Shah, V. R., & Srinivas, N. R. (2002). Effect of dose and input rate on the brain penetration of BMS-204352 following intravenous administration to rats. Biopharmaceutics & drug disposition, 23(6), 227–231.
• (This cit
• (This cit
• (This cit
• (This cit
• Dunn, C., et al. (2023). Neuroprotection in an Experimental Model of Multiple Sclerosis via Opening of Big Conductance, Calcium-Activated Potassium Channels. Pharmaceuticals (Basel, Switzerland), 16(7), 972.
• Turner, P. V., Brabb, T., Pekow, C., & Vasbinder, M. A. (2011). Administration of substances to laboratory animals: routes of administration and factors to consider.
• Lukas, G., Brindle, S. D., & Greengard, P. (1971). The route of absorption of intraperitoneally administered compounds. The Journal of pharmacology and experimental therapeutics, 178(3), 562–564.

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• 5. Anxiolytic effects of Maxipost (BMS-204352) and retigabine via activation of neuronal Kv7 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: A Comprehensive Guide to Evaluating Neuroprotection with (R)-(-)-BMS 204352

Abstract: This document provides a detailed methodological framework for researchers, scientists, and drug development professionals to evaluate the neuroprotective properties of (R)-(-)-BMS 204352. (R)-(-)-BMS 204352, a potent opener of large-conductance calcium-activated (Maxi-K, BK) and KCNQ potassium channels, has shown significant promise in preclinical models of neuronal injury.[1][2] This guide moves beyond a simple recitation of steps, delving into the scientific rationale behind the experimental design. We present a multi-tiered approach, beginning with robust in vitro assays to delineate the compound's mechanism and efficacy at the cellular level, followed by validation in a clinically relevant in vivo model of ischemic stroke. The protocols are designed to be self-validating, incorporating essential controls and clear endpoint analyses to ensure data integrity and reproducibility.

Scientific Foundation: The Mechanism of (R)-(-)-BMS 204352-Mediated Neuroprotection

Understanding the mechanism of action is critical to designing relevant evaluative assays. The neuroprotective effect of (R)-(-)-BMS 204352 is primarily rooted in its ability to counteract neuronal hyperexcitability, a central pathological event in acute ischemic stroke and other neurodegenerative conditions.[2][3]

During an ischemic event, reduced blood flow triggers a cascade of detrimental processes:

• Energy Failure: ATP depletion impairs ion pump function.

• Depolarization: Neurons undergo massive depolarization.

• Excitotoxicity: Excessive glutamate is released into the synaptic cleft.

• Calcium Overload: Glutamate receptor activation (primarily NMDA receptors) leads to a pathological influx of intracellular calcium ([Ca²⁺]i).[2][3]

• Activation of Degradative Enzymes: High [Ca²⁺]i activates proteases, lipases, and endonucleases, initiating apoptotic and necrotic cell death pathways.

(R)-(-)-BMS 204352 intervenes directly in this cascade. As a potent opener of Maxi-K and KCNQ potassium channels, it facilitates the efflux of potassium (K⁺) ions from the neuron.[2][3][4] This efflux drives the neuronal membrane potential to a more negative state (hyperpolarization), making it more difficult for the neuron to depolarize and fire action potentials. This reduces further glutamate release and dampens the excitotoxic signaling. A key feature of BMS-204352 is its enhanced efficacy under conditions of high intracellular calcium, making it selectively active in compromised neurons.[5]

Caption: Mechanism of (R)-(-)-BMS 204352 neuroprotection.

A Phased Approach to Evaluation

A rigorous evaluation of a neuroprotective compound requires a phased approach. We advocate for an initial in vitro screening phase to determine direct cellular effects, optimal concentration ranges, and mechanistic insights. This is followed by a targeted in vivo phase using a disease model that recapitulates the clinical condition for which the compound was originally developed—ischemic stroke.

In Vitro Neuroprotection Protocols

In vitro models allow for the rapid assessment of neuroprotection in a controlled environment. The primary goal is to determine if (R)-(-)-BMS 204352 can protect neurons from an excitotoxic insult designed to mimic the effects of ischemia.

Rationale for Model Selection

• SH-SY5Y Human Neuroblastoma Cells: A widely used and robust cell line for initial screening due to its ease of culture and neuronal characteristics.

• Primary Cortical Neurons: These provide a more physiologically relevant model, though they are more complex to culture and maintain.[6] They are recommended for secondary validation of promising results from cell lines.

Experimental Workflow: In Vitro Excitotoxicity Assay

The general workflow involves pre-treating cultured neurons with (R)-(-)-BMS 204352 before exposing them to a high concentration of glutamate to induce excitotoxic cell death.

Caption: General workflow for in vitro neuroprotection screening.

In Vitro Assay Parameters

The following table provides starting parameters for designing experiments. These should be optimized for your specific cell type and laboratory conditions.

Parameter	Recommended Value	Rationale & Notes
Cell Seeding Density	1-5 x 10⁴ cells/well	Optimize for ~80% confluency at the time of insult.
BMS 204352 Concentrations	0.1 µM - 30 µM	A broad dose-response is crucial. 10 µM has been shown to elicit robust channel activation.[7]
Pre-treatment Time	1 - 2 hours	Allows for compound uptake and target engagement before the insult.
Glutamate Concentration	25 µM - 100 µM	Titrate to achieve ~50% cell death (LD50) in untreated wells to provide a sufficient window to observe protection.[8]
Endpoint Assessment	24 hours post-insult	A standard time point to allow for the full development of cell death pathways.
Vehicle Control	DMSO (<0.1%)	Ensure the final concentration of the solvent used to dissolve BMS 204352 is non-toxic to the cells.[6]

Detailed Endpoint Assay Protocols

Protocol A: Cell Viability Assessment (MTT Assay) This assay measures the activity of mitochondrial reductase enzymes, which is proportional to the number of living cells.[9]

• After the 24-hour incubation period, remove the culture medium.

• Add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

• Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the crystals.

• Shake the plate for 10 minutes and measure the absorbance at 570 nm using a microplate reader.

• Express viability as a percentage of the untreated (no glutamate) control.

Protocol B: Differentiating Apoptosis and Necrosis (Annexin V-FITC / Propidium Iodide Staining) This method distinguishes between healthy, early apoptotic, late apoptotic, and necrotic cells.[10]

• Collect cells and culture supernatant. Centrifuge and wash the cell pellet with cold PBS.

• Resuspend cells in 1X Annexin V Binding Buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze immediately by flow cytometry or fluorescence microscopy.

  • Healthy cells: Annexin V(-) / PI(-)

  • Early Apoptotic cells: Annexin V(+) / PI(-)

  • Late Apoptotic/Necrotic cells: Annexin V(+) / PI(+)

In Vivo Neuroprotection Protocol: Rodent MCAO Model

Validation in a living organism is the crucial next step. The middle cerebral artery occlusion (MCAO) model in rats is the most widely used and clinically relevant model for preclinical stroke research and is the model in which (R)-(-)-BMS 204352 demonstrated significant efficacy.[1][3][11]

Rationale for Model Selection

The MCAO model effectively mimics the pathophysiology of human ischemic stroke by obstructing blood flow to a major territory of the brain.[12] Evaluating (R)-(-)-BMS 204352 in this model provides data on its efficacy in a complex biological system, accounting for pharmacokinetics, blood-brain barrier penetration, and systemic effects.

Experimental Workflow: In Vivo MCAO Study

Caption: General workflow for in vivo MCAO neuroprotection study.

In Vivo Study Parameters

Parameter	Recommended Value	Rationale & Notes
Animal Model	Male Wistar or Spontaneously Hypertensive Rats (SHR)	SHR are relevant as hypertension is a major stroke risk factor.[2][3]
Ischemia Model	Permanent or Transient MCAO	Permanent MCAO is a severe model where the compound showed efficacy.[1] Transient models (e.g., 90 min occlusion) mimic reperfusion injury.[13]
BMS 204352 Doses	0.1 mg/kg - 1 mg/kg (i.v.)	Effective doses reported in preclinical studies.[1][2][3] A dose-response study is recommended.
Administration Time	2 hours post-MCAO	A clinically relevant time window for therapeutic intervention.[2][3]
Vehicle Control	As specified by the compound supplier (e.g., DMSO/PEG)	The vehicle must be administered to a control group to rule out its own effects.[14]
Primary Outcome	Infarct Volume (at 48h)	The gold-standard measure of tissue damage in preclinical stroke.
Secondary Outcome	Neurological Deficit Score	A functional measure of the stroke's impact.

Detailed Outcome Assessment Protocols

Protocol C: Neurological Deficit Scoring This functional assessment should be performed by an investigator blinded to the treatment groups. A common 5-point scale is:

• 0: No observable deficit.

• 1: Forelimb flexion (contralateral to the injury).

• 2: Decreased resistance to lateral push.

• 3: Unidirectional circling.

• 4: Spontaneous circling or severe neurological deficits.

• 5: Death.

Protocol D: Infarct Volume Quantification (TTC Staining) 2,3,5-Triphenyltetrazolium chloride (TTC) is a salt that is reduced by mitochondrial dehydrogenases in living tissue to a red formazan product. Infarcted (dead) tissue lacks this activity and remains white.

• At the study endpoint (e.g., 48 hours), deeply anesthetize the animal and perfuse transcardially with cold saline.

• Harvest the brain and place it in a cold brain matrix.

• Cut the brain into 2 mm coronal sections.

• Immerse the sections in a 2% TTC solution in PBS at 37°C for 20-30 minutes in the dark.

• Transfer the stained sections to a 4% paraformaldehyde solution for fixation.

• Image the sections using a flatbed scanner or digital camera.

• Use image analysis software (e.g., ImageJ) to quantify the area of the infarct (white) and the total area of the hemisphere for each slice.

• Calculate the infarct volume, correcting for edema: Corrected Infarct Volume = [Volume of Contralateral Hemisphere] - ([Volume of Ipsilateral Hemisphere] - [Infarct Volume]).

Data Analysis and Interpretation

All data should be analyzed using appropriate statistical methods. For in vitro studies, use a one-way or two-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's) to compare multiple concentrations of (R)-(-)-BMS 204352 to the vehicle-treated, glutamate-insulted group. For in vivo data, an unpaired t-test (for single-dose comparison) or ANOVA can be used to compare infarct volumes and neurological scores between the vehicle and treatment groups. A p-value of <0.05 is typically considered statistically significant. The results will demonstrate whether (R)-(-)-BMS 204352 confers significant protection against the specific neuronal insults, providing a solid foundation for further investigation.

References

• BioWorld. (2000, October 17). Preclinical and clinical experience with BMS-204352, a maxi-K channel opener, discussed at EFNS. [Link]

• Ahmad, A., et al. (2024, February 8). In Vivo Experimental Models of Cerebral Ischemia: Analysis, Translational Potential and Clinical Relevance. MDPI. [Link]

• Balkaya, M., et al. (2013). In vivo animal stroke models: a rationale for rodent and non-human primate models. PMC. [Link]

• Cheney, J. A., et al. (2001, April 15). The maxi-K channel opener BMS-204352 attenuates regional cerebral edema and neurologic motor impairment after experimental brain injury. PubMed. [Link]

• Valueva, G., et al. (2007). A fluorescence vital assay for the recognition and quantification of excitotoxic cell death by necrosis and apoptosis using confocal microscopy on neurons in culture. ResearchGate. [Link]

• Hewawasam, P., et al. (2002). Selective maxi-K potassium channel openers functional under conditions of high intracellular calcium concentration, methods and uses thereof.

• Valueva, G. G., et al. (2007, June 15). A fluorescence vital assay for the recognition and quantification of excitotoxic cell death by necrosis and apoptosis using confocal microscopy on neurons in culture. PubMed. [Link]

• Inxight Drugs. FLINDOKALNER. [Link]

• Fluri, F., et al. (2019, March 15). Animal models of ischemic stroke and their impact on drug discovery. PubMed. [Link]

• Stroke Academic Industry Roundtable. (2008, December 8). Experimental Models. AHA/ASA Journals. [Link]

• ResearchGate. BMS-204352: A Potassium Channel Opener Developed for the Treatment of Stroke. [Link]

• Jensen, B. S. (2002). BMS‐204352: A Potassium Channel Opener Developed for the Treatment of Stroke. PMC. [Link]

• Jensen, B. S. (2002). BMS-204352: A Potassium Channel Opener Developed for the Treatment of Stroke. CNS Drug Reviews. [Link]

• Pryce, G., et al. (2023, July 7). Neuroprotection in an Experimental Model of Multiple Sclerosis via Opening of Big Conductance, Calcium-Activated Potassium Channels. MDPI. [Link]

• Macleod, M., et al. (2021, March 26). A review of experimental models of focal cerebral ischemia focusing on the middle cerebral artery occlusion model. F1000Research. [Link]

• ResearchGate. (2021). Neuroprotection assay evaluated by the variation of mitochondrial activity (MTT). [Link]

• Düssmann, H., et al. (1999). Quantification of apoptotic and lytic cell death by video microscopy in combination with artificial neural networks. PubMed. [Link]

• Schrøder, R. L., et al. (2003). Voltage-independent KCNQ4 currents induced by (+/-)BMS-204352. Europe PMC. [Link]

• Chaturvedi, R. K. & Beal, M. F. (2013). Mitochondrial approaches for neuroprotection. PMC. [Link]

• BMG LABTECH. (2023, August 3). Neuronal cell death and neurodegenerative disease. [Link]

• Liu, Y., et al. (2023). Latest assessment methods for mitochondrial homeostasis in cognitive diseases. PMC. [Link]

• Lee, H.-C. & L-C. (2024, March 4). Challenges in the Therapeutic Targeting of KCa Channels: From Basic Physiology to Clinical Applications. MDPI. [Link]

• Gerasimova, E., et al. (2023). Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. PMC. [Link]

• Innoprot. Excitotoxicity in vitro assay. [Link]

• ResearchGate. (2012, November 29). Can I use liver mitochondria to evaluate neuroprotection?[Link]

• Maher, P. & Hanneken, A. (2005). A Novel Approach to Screening for New Neuroprotective Compounds for the Treatment of Stroke. PMC. [Link]

• Bertin Bioreagent. BMS 204352. [Link]

• Paquet-Durand, F., et al. (2022, July 6). In vitro Model Systems for Studies Into Retinal Neuroprotection. Frontiers. [Link]

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Technical Notes & Optimization

Technical Support Center: BMS-204352 In Vivo Formulation Guide

[1]

Status: Operational Agent: Senior Application Scientist (Neuropharmacology Division) Topic: Minimizing Vehicle Toxicity & Solubility Optimization for BMS-204352

Emergency Triage: Quick Diagnostics

Use this section if you are currently experiencing issues in the lab.

Symptom	Probable Cause	Immediate Action
Cloudiness upon dilution	"Crash-out" precipitation.[1] The aqueous buffer was added too quickly or the dielectric constant shifted too drastically.	Stop. Do not inject. This will cause embolism or local necrosis.[1] See Protocol B (Stepwise Addition) below.
Mice are lethargic/immobile immediately post-injection	Vehicle toxicity (likely DMSO or PEG overload) or sedation from high-dose BMS-204352 (>30mg/kg).[1]	Check vehicle composition. If DMSO >10% or PEG >40%, the vehicle is the culprit. Switch to Protocol A (Cyclodextrin).
Hematuria (Red urine)	Hemolysis caused by high concentration IV DMSO or hypotonic shock.[1]	Reduce DMSO concentration to <5% for IV. Ensure final solution is isotonic (290-300 mOsm/kg).[1]
Precipitation after 2 hours	Thermodynamic instability. BMS-204352 is hydrophobic (LogP ~3-4).[1]	Prepare fresh immediately before dosing.[1] Do not store working solutions.

The Core Conflict: Solubility vs. Tolerability[2]

User Question: Why can't I just dissolve BMS-204352 in saline or 100% DMSO?

Technical Insight: BMS-204352 (Flindokalner) is a fluoro-oxindole with significant hydrophobicity.[1] It requires a non-polar environment to solubilize.[1]

• Saline: It is practically insoluble.[1] Direct addition results in a suspension, leading to erratic bioavailability and potential capillary blockage.[1]

• 100% DMSO: While soluble, pure DMSO is toxic.[1] In mice, IP injection of 100% DMSO causes severe peritoneal inflammation, pain, and behavioral artifacts (locomotor depression) that confound neuroprotection or anxiety data.[1]

The Solution: You must use a Formulation Bridge —either an encapsulating agent (Cyclodextrins) or a carefully balanced co-solvent system.[1]

Decision Logic: Selecting Your Vehicle

Use the following logic flow to determine the best protocol for your specific experimental constraints.

Figure 1: Decision matrix for vehicle selection. Protocol A is recommended for all behavioral and neuroprotective studies to minimize vehicle-induced artifacts.[1]

Protocol A: The "Gold Standard" (Cyclodextrin)

Best for: Neuroprotection models (Stroke/TBI), Behavioral assays, IV administration.[1] Mechanism: Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD) forms a toroidal "host-guest" inclusion complex.[1] The hydrophobic drug sits inside the ring, while the hydrophilic exterior ensures water solubility without organic solvents.

Materials

• BMS-204352 powder[1][2][3]

• 20% w/v SBE-β-CD (e.g., Captisol®) or HP-β-CD in sterile saline (0.9% NaCl).[1]

• Note: SBE-β-CD is preferred for IV safety; HP-β-CD is acceptable for IP.[1]

Workflow

• Weigh: Calculate required BMS-204352 mass.

• Pre-Solubilization (Critical Step): Dissolve BMS-204352 in a minimal volume of DMSO (e.g., 2% of final volume).[1]

  • Why? Direct addition to CD solution can be slow.[1] A tiny DMSO "spike" initiates the dispersion.

• Complexation: Add the 20% Cyclodextrin solution to the DMSO/Drug concentrate slowly with constant vortexing.

• Sonication: Sonicate at 40°C for 20–30 minutes.

  • Visual Check: Solution should turn clear. If cloudy, sonicate longer.[1]

• Filtration: Pass through a 0.22 µm PES filter to ensure sterility and remove un-dissolved micro-particulates.[1]

Final Composition: 2% DMSO / 98% (20% SBE-β-CD in Saline).

Protocol B: The Co-Solvent "Sandwich"

Best for: Acute IP dosing where Cyclodextrins are unavailable. Warning: Higher risk of vehicle toxicity.[1][4] Do not exceed 10 mL/kg dosing volume.[1]

The "Sandwich" Concept

To prevent precipitation, you must layer the solvents by polarity: Organic (Stock) -> Surfactant (Bridge) -> Aqueous (Buffer) [1]

Workflow

• Stock Solution: Dissolve BMS-204352 in 100% DMSO to create a high-concentration stock (e.g., 25 mg/mL).

• The Bridge: Add PEG-400 (Polyethylene Glycol) to the DMSO stock.[1] Vortex thoroughly.

• The Surfactant: Add Tween-80 to the DMSO/PEG mixture.[1] Vortex.

• The Aqueous Phase: Add warm Saline (0.9%) dropwise while vortexing.

Recommended Ratio (MedChemExpress/Standard):

• 10% DMSO[1][5][6]

• 40% PEG-400[1]

• 5% Tween-80[1]

• 45% Saline[1]

Troubleshooting Protocol B:

• Issue: Solution turns milky white immediately upon adding saline.[1]

• Fix: You added saline too fast.[1] The local concentration of water spiked, crashing the drug. You must add saline slowly to the spinning vortex.

Toxicity Thresholds & Reference Data

When designing your study, ensure your vehicle does not exceed these "No-Observed-Adverse-Effect-Levels" (NOAEL) for solvents.

Table 1: Solvent Tolerance Limits (Mouse/Rat)

Solvent	Max Conc.[1] (IP)	Max Conc. (IV)	Toxicity Symptoms (Overdose)
DMSO	10-20%	<5%	Hemolysis (IV), Peritonitis (IP), locomotor reduction.[1]
PEG-400	40-50%	20-30%	Viscosity issues, osmotic nephrosis, metabolic acidosis.[1]
Tween-80	5-10%	<1%	Histamine release (anaphylactoid reaction), hypotension.[1]
HP-β-CD	20-40%	20-40%	Osmotic diarrhea (Oral), generally biologically inert IV/IP.[1]

Visualizing the Preparation Workflow

Figure 2: The "Sandwich" mixing order (Protocol B). Deviating from this order (e.g., adding Saline to DMSO directly) often causes irreversible precipitation.[1]

References

• Gribkoff, V. K., et al. (2001).[1][7] Targeting acute ischemic stroke with a calcium-sensitive opener of maxi-K potassium channels.[1][8] Nature Medicine, 7(4), 471–477.[1]

• Hewawasam, P., et al. (2002).[1][9][10] The synthesis and characterization of BMS-204352 (MaxiPost) and related 3-fluorooxindoles as openers of maxi-K potassium channels.[1][3][11] Bioorganic & Medicinal Chemistry Letters, 12(7), 1023–1026.[1][10][11]

• Gad, S. C., et al. (2006).[1] Nonclinical vehicle use in studies by multiple routes in multiple species.[1] International Journal of Toxicology, 25(6), 499–521.[1]

• Loftsson, T., & Brewster, M. E. (2010).[1] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607–1621.[1]

• MedChemExpress. (n.d.).[1] Flindokalner (BMS-204352) Formulation Guide.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 6. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BMS‐204352: A Potassium Channel Opener Developed for the Treatment of Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 8. | BioWorld [bioworld.com]
• 9. mdpi.com [mdpi.com]
• 10. The synthesis and characterization of BMS-204352 (MaxiPost) and related 3-fluorooxindoles as openers of maxi-K potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: (R)-(-)-BMS 204352 Solutions in Electrophysiology

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with (R)-(-)-BMS 204352 in electrophysiology. We address common challenges related to pH adjustment, solubility, and solution stability to ensure the integrity and reproducibility of your experiments.

Troubleshooting Guide

This section is designed to resolve specific issues you may encounter during your experiments.

Question: My (R)-(-)-BMS 204352 solution precipitated immediately after I added the stock to my artificial cerebrospinal fluid (aCSF). What went wrong?

Answer:

This is a classic sign of a compound exceeding its aqueous solubility limit. (R)-(-)-BMS 204352, like its more active S-(+)-enantiomer, is a lipophilic molecule that is soluble in organic solvents like DMSO but has very low solubility in aqueous solutions.[1][2] When a concentrated DMSO stock is introduced to a fully aqueous environment like aCSF, the compound can "crash out" of solution.

Potential Causes & Step-by-Step Solutions:

• High Final Concentration of Compound: You may be attempting to work at a concentration that is above the compound's solubility limit in your specific aCSF formulation.

  • Solution: Review literature for typical working concentrations. For potent channel modulators, effects are often seen in the low micromolar or even nanomolar range. Consider performing a dose-response curve starting from a much lower concentration.

• High Final Concentration of DMSO: While DMSO is an excellent solvent, its presence in the final solution can be problematic for both compound solubility and cellular health.

  • Solution: Keep the final concentration of DMSO in your aCSF below 0.5%, with an ideal target of less than 0.1%. This requires preparing a high-concentration stock solution (e.g., 10-100 mM) so that only a very small volume is needed for dilution.

• Improper Mixing Technique: Adding the stock solution too quickly or into an unagitated solution prevents rapid dispersion, creating localized areas of high concentration where the compound precipitates.[3]

  • Solution: Add the small volume of DMSO stock directly into the vortex of your aCSF as it is actively being stirred or vortexed. This ensures the compound disperses quickly to its final, dilute concentration.

Question: My solution looked fine at first, but it turned cloudy or a precipitate formed after I adjusted the pH. Why did this happen?

Answer:

This indicates a pH-dependent solubility issue or buffer instability. The chemical structure of (R)-(-)-BMS 204352, an oxindole derivative, contains functional groups that can gain or lose a proton depending on the ambient pH.[4][5] This change in ionization state directly alters the molecule's solubility.

Potential Causes & Step-by-Step Solutions:

• Post-Addition pH Adjustment (Most Likely Cause): Adjusting the pH after the drug has been added is the most common reason for this type of precipitation. The drug was likely soluble at the initial pH of your unadjusted buffer, but became insoluble at the final target pH.

  • Solution - The Cardinal Rule: Always prepare your aCSF and adjust it to the final target pH before adding the drug stock. This ensures the compound is only ever introduced to the precise chemical environment in which it will be used.

• Buffer Precipitation: While less common with HEPES, if you are using a phosphate-based buffer, it can precipitate in the presence of high concentrations of divalent cations like Ca²⁺ and Mg²⁺, especially during pH adjustments.[6]

  • Solution: If using phosphate buffers, add divalent cations after the final pH has been set and stabilized. For most patch-clamp applications, using a HEPES-buffered saline can circumvent this issue entirely.[6][7]

Precipitation Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving precipitation issues.

Caption: Correct workflow for preparing drug solutions.

Protocol: Preparation of a (R)-(-)-BMS 204352 Working Solution

This protocol details the preparation of 100 mL of aCSF containing a final concentration of 10 µM (R)-(-)-BMS 204352 with 0.02% DMSO.

Materials:

• (R)-(-)-BMS 204352 (MW: 359.7 g/mol ) [1][8]* Anhydrous DMSO

• Reagents for HEPES-buffered aCSF (e.g., NaCl, KCl, CaCl₂, MgCl₂, Glucose, HEPES)

• 1 M NaOH and 1 M HCl for pH adjustment

• Calibrated pH meter and osmometer

• Sterile labware

Procedure:

• Prepare a Concentrated Stock Solution (50 mM):

  • Weigh 1.80 mg of (R)-(-)-BMS 204352.

  • Dissolve in 100 µL of anhydrous DMSO.

  • Vortex until fully dissolved. Aliquot into small volumes and store at -20°C, protected from light and moisture.

• Prepare 100 mL of HEPES-Buffered aCSF:

  • In ~90 mL of high-purity water, dissolve all aCSF components except for CaCl₂.

  • Place the solution on a stir plate.

  • Slowly adjust the pH to your final target (e.g., 7.35) using 1 M NaOH. Be patient and add the base dropwise.

  • Once the pH is stable, add the CaCl₂. Adding calcium last helps prevent the precipitation of calcium phosphates or other salts. [9] * Bring the final volume to 100 mL with high-purity water.

• Prepare the Final Working Solution (10 µM):

  • Take the 100 mL of pH-adjusted aCSF and place it on a magnetic stirrer, creating a vortex.

  • Dilute your 50 mM stock solution. For example, take 2 µL of the 50 mM stock and add it to 98 µL of aCSF to make a 1 mM intermediate stock.

  • Take 1 mL of the 1 mM intermediate stock and add it to 99 mL of the vortexing aCSF. Alternatively, for the final dilution, add 20 µL of the 50 mM stock solution directly into the vortex of the stirring 100 mL of aCSF. This will result in a final drug concentration of 10 µM and a final DMSO concentration of 0.02%.

  • Allow the solution to mix for 5-10 minutes.

• Perform Final Quality Control:

  • Re-check the pH of the final solution to ensure the addition of the acidic/basic compound or solvent did not alter it significantly.

  • Measure the osmolarity. It should be within the desired range for your preparation (e.g., 300-310 mOsm for external solution). [10][11]Adjust with small amounts of NaCl or pure water if necessary.

  • Sterile filter the solution through a 0.22 µm syringe filter before adding it to your perfusion reservoir.

By following these troubleshooting guides and protocols, researchers can confidently prepare stable, effective solutions of (R)-(-)-BMS 204352, minimizing experimental variability and ensuring high-quality, reproducible electrophysiological data.

References

• Selective maxi-K potassium channel openers functional under conditions of high intracellular calcium concentration, methods and uses thereof. (2000). Google Patents.

• Preclinical and clinical experience with BMS-204352, a maxi-K channel opener, discussed at EFNS. (2000). BioWorld. Retrieved February 20, 2026, from [Link]

• Bentzen, B. H., Olesen, S. P., Rønn, L. C., & Grunnet, M. (2014). BK channel activators and their therapeutic perspectives. Frontiers in Physiology, 5, 389. [Link]

• Mathie, A., & Veale, E. L. (2007). BMS-204352: A Potassium Channel Opener Developed for the Treatment of Stroke. CNS Drug Reviews, 8(4), 355-366. [Link]

• Cheney, J. A., Weisser, J. D., Bareyre, F. M., et al. (2001). The maxi-K channel opener BMS-204352 attenuates regional cerebral edema and neurologic motor impairment after experimental brain injury. Journal of Cerebral Blood Flow & Metabolism, 21(4), 396-403. [Link]

• What should be noted when using HEPES buffer in cell culture experiments. (2023). Elabscience. Retrieved February 20, 2026, from [Link]

• Fandrey, J., & Zander, R. (1999). Physiological HEPES buffer proposed as a calibrator for pH measurement in human blood. Clinical Chemistry and Laboratory Medicine, 37(8), 809-812. [Link]

• HEPES VS PBS (phosphate buffered saline). (2021). Hopax Fine Chemicals. Retrieved February 20, 2026, from [Link]

• Schrøder, R. L., Strøbæk, D., Olesen, S. P., & Christophersen, P. (2003). Voltage-independent KCNQ4 currents induced by (+/-)BMS-204352. Pflügers Archiv: European Journal of Physiology, 446(6), 689-697. [Link]

• Starrett, J. E., Jr., et al. (2002). The synthesis and characterization of BMS-204352 (MaxiPost) and related 3-fluorooxindoles as openers of maxi-K potassium channels. Bioorganic & Medicinal Chemistry Letters, 12(7), 1023-1026. [Link]

• Salesse, C. (2017). Electrophysiology: What goes on the inside? Scientifica. Retrieved February 20, 2026, from [Link]

• Tzilivaki, A., et al. (2023). Combining whole-cell patch clamp and dye loading in acute brain slices with bulk RNA sequencing in embryonic to aged mice. STAR Protocols, 4(1), 102061. [Link]

• Patch-clamp protocol. (n.d.). Inscopix. Retrieved February 20, 2026, from [Link]

• Starrett, J. E., Jr., et al. (2002). The synthesis and characterization of BMS-204352 (MaxiPost (TM)) and related 3-fluorooxindoles as openers of maxi-K potassium channels. ResearchGate. Retrieved February 20, 2026, from [Link]

• BMS-204352: A Potassium Channel Opener Developed for the Treatment of Stroke. (2002). Current Opinion in Investigational Drugs. Retrieved February 20, 2026, from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The synthesis and characterization of BMS-204352 (MaxiPost) and related 3-fluorooxindoles as openers of maxi-K potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. HEPES VS PBS (phosphate buffered saline) - Blog - Hopax Fine Chemicals [hopaxfc.com]
• 7. The Essential Guide to HEPES in Cell Culture - Life in the Lab [thermofisher.com]
• 8. axonmedchem.com [axonmedchem.com]
• 9. Combining whole-cell patch clamp and dye loading in acute brain slices with bulk RNA sequencing in embryonic to aged mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. docs.axolbio.com [docs.axolbio.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Technical Guide: Using Paxilline to Block (R)-(-)-BMS 204352

This guide details the pharmacological validation of (R)-(-)-BMS 204352 (MaxiPost) using Paxilline as a specific antagonist. It is designed for researchers investigating neuroprotection, stroke, and neuronal excitability.

Product Focus: Paxilline (BK Channel Antagonist) vs. (R)-(-)-BMS 204352 (BK Channel Opener)

Executive Summary: The Pharmacological Pair

In neuroprotection research, (R)-(-)-BMS 204352 is a potent opener of Big Potassium (BK, KCa1.1) channels.[1][2][3][4][5][6][7][8][9][10][11][12] It reduces neuronal hyperexcitability by increasing potassium efflux, leading to membrane hyperpolarization.

To confirm that observed neuroprotective effects are genuinely mediated by BK channels (and not off-target effects on KCNQ or voltage-gated calcium channels), Paxilline is the gold-standard antagonist. Unlike peptide toxins, Paxilline is membrane-permeable and effective against specific BK channel subtypes (specifically

-containing) that are resistant to other blockers.

Core Mechanistic Interaction

• Agonist ((R)-(-)-BMS 204352): Increases the open probability (

  ) of the BK channel by shifting the voltage-activation curve to more negative potentials.

• Antagonist (Paxilline): Stabilizes the closed conformation of the channel.[1][13] It binds allosterically to a site distinct from the calcium bowl, increasing the energy barrier for channel opening.

Selection Guide: Why Paxilline?

When validating BMS 204352, researchers often choose between Paxilline, Iberiotoxin (IbTX), and Tetraethylammonium (TEA). Paxilline is the superior choice for CNS/neuronal studies due to the "

Resistance Factor."

Comparison of BK Channel Blockers

Feature	Paxilline	Iberiotoxin (IbTX)	TEA (Tetraethylammonium)
Type	Indole Alkaloid (Mycotoxin)	Peptide Toxin (Scorpion)	Small Molecule
Mechanism	Allosteric (Stabilizes Closed State)	Pore Blocker (Steric)	Pore Blocker
Permeability	Lipophilic (Crosses membrane/BBB)	Impermeable (Extracellular only)	Impermeable (Charged)
Selectivity	High for BK Channels	High for BK Channels	Low (Blocks many K+ channels)
Sensitivity	High (Blocks )	Resistant (Ineffective on )	Moderate
Reversibility	Slow (due to lipophilicity)	Fast	Fast
Use Case	CNS/Stroke Models (BMS 204352 check)	Peripheral tissues / Smooth muscle	General screening (Non-specific)

Critical Insight: Neuronal BK channels often contain the

auxiliary subunit , which renders them resistant to Iberiotoxin.[4] If you use Iberiotoxin to block BMS 204352 in cortical neurons, you may get a false negative (failure to block). Paxilline blocks these channels effectively.[13][14]

Mechanistic Pathway Visualization

The following diagram illustrates the opposing forces of BMS 204352 and Paxilline on the BK channel gating equilibrium.

Caption: Paxilline stabilizes the closed state, functionally antagonizing the open-state promotion driven by BMS 204352.

Experimental Protocols

These protocols are designed for Patch Clamp Electrophysiology (Whole-cell or Inside-out) to validate BMS 204352 effects.

Protocol A: Voltage-Clamp Validation (Inside-Out Macropatch)

Objective: Confirm that the current increased by BMS 204352 is specifically BK current.

• Preparation: Excise an inside-out patch from the neuron (e.g., cortical or hippocampal).

• Solutions:

  • Pipette (Extracellular): Standard physiological saline.

  • Bath (Intracellular): High K+ solution with controlled free Ca²⁺ (e.g., 1 µM buffered with EGTA).

• Baseline Recording:

  • Hold potential at 0 mV .

  • Apply voltage steps (-80 to +80 mV) to generate a G-V (Conductance-Voltage) curve.

• Agonist Application:

  • Perfuse 1 µM (R)-(-)-BMS 204352 .

  • Observation: Expect a leftward shift in the

    of activation (channel opens at more negative voltages).

• Antagonist Reversal:

  • Co-apply 1 µM (R)-(-)-BMS 204352 + 1 µM Paxilline .

  • Observation: Rapid inhibition of the macroscopic current. The current should drop below baseline levels because Paxilline blocks basal BK activity as well.

• Washout: Wash with control solution (Note: Paxilline washout is slow; >10 mins may be required).

Protocol B: Current-Clamp Neuroprotection Model (Whole-Cell)

Objective: Validate that BMS 204352 reduces action potential (AP) firing via BK channels.

• Baseline: Induce AP firing by injecting depolarizing current steps. Measure Spike Frequency Adaptation .

• BMS Treatment:

  • Bath apply 10 µM BMS 204352 .

  • Result: Membrane hyperpolarization (~ -5 to -10 mV) and cessation or reduction of AP firing (silencing).

• Paxilline Challenge:

  • Apply 10 µM Paxilline in the continued presence of BMS 204352.

  • Result: Restoration of AP firing and depolarization of the resting membrane potential.

  • Note: If firing is restored, the silencing was BK-mediated. If firing remains suppressed, BMS 204352 may be acting off-target (e.g., KCNQ channels).

Experimental Workflow Diagram

Caption: Decision matrix for interpreting Paxilline reversal experiments.

Data Summary & Expected Results

Parameter	Control	BMS 204352 Only	BMS 204352 + Paxilline
Current Amplitude (I_K)	Baseline	Increased (200-300%)	Blocked (<10% of Baseline)
Activation V_1/2	+20 mV	-10 mV (Left Shift)	N/A (Channel Closed)
Membrane Potential (Vm)	-60 mV	-70 mV (Hyperpolarized)	-55 mV (Depolarized)
AP Firing Rate	10 Hz	2 Hz (Suppressed)	12 Hz (Restored/Enhanced)

Troubleshooting Tips:

• Solubility: Paxilline is hydrophobic. Dissolve stock in DMSO (10 mM). Final bath concentration of DMSO should be <0.1%.

• Plastic Binding: Paxilline can bind to perfusion tubing. Use glass-lined or Teflon tubing if possible, or prime the system with the drug solution for 5 minutes before recording.

References

• Gribkoff, V. K., et al. (2001). Targeting acute ischemic stroke with a calcium-sensitive opener of maxi-K potassium channels.[2][6][8] Nature Medicine, 7(4), 471-477. Link

• Zhou, Y., & Lingle, C. J. (2014). Paxilline inhibits BK channels by an almost exclusively closed-channel block mechanism.[1] The Journal of General Physiology, 144(5), 415–440. Link

• Knaus, H. G., et al. (1994).[4][13] Tremorgenic indole alkaloids potently inhibit smooth muscle high-conductance calcium-activated potassium channels. Biochemistry, 33(19), 5819-5828. Link

• Shruti, S., et al. (2008). BK-channel beta4 subunits promote resistance to toxins and contribute to the slow gating of BK channels in neurons.[4] Journal of Neuroscience, 28(39), 9811-9821. Link

• Jensen, B. S. (2002).[8][10] BMS-204352: a potassium channel opener developed for the treatment of stroke.[2][6][8][10] CNS Drug Reviews, 8(4), 353-360. Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. BMS‐204352: A Potassium Channel Opener Developed for the Treatment of Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Frontiers | Current understanding of iberiotoxin-resistant BK channels in the nervous system [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. | BioWorld [bioworld.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. BMS-204352: a potassium channel opener developed for the treatment of stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | BK channel activators and their therapeutic perspectives [frontiersin.org]
• 12. BK channel activators and their therapeutic perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Paxilline inhibits BK channels by an almost exclusively closed-channel block mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]

Technical Guide: Iberiotoxin Sensitivity of Currents Activated by (R)-(-)-BMS 204352

Executive Summary

Current Status: (R)-(-)-BMS 204352 (Maxipost) is a potent fluoro-oxindole opener of large-conductance Ca²⁺-activated K⁺ (BK/MaxiK) channels. It acts by shifting the voltage dependence of activation to more negative potentials, effectively reducing the energetic barrier for channel opening at physiological Ca²⁺ levels.

The Critical Challenge: While BMS 204352 is highly effective, it is not exclusively selective for BK channels. It also activates KCNQ (Kv7) channels at overlapping concentrations. Therefore, Iberiotoxin (IbTX) —a peptide toxin derived from Buthus tamulus—serves as the gold-standard pharmacological scalpel to validate BK channel identity.

Key Insight: A current activated by BMS 204352 is confirmed as a "classic" BK current only if it is subsequently abolished by Iberiotoxin. However, resistance to Iberiotoxin does not immediately rule out BK channels; it may indicate the presence of the auxiliary

subunit (common in neurons) or off-target activation of KCNQ channels.

Mechanistic Architecture

The Opposing Forces

To understand the sensitivity profile, one must understand the opposing mechanisms of the agonist (BMS 204352) and the antagonist (Iberiotoxin).

• Mechanism of (R)-(-)-BMS 204352: This lipophilic molecule binds to the channel (likely at the S6/RCK linker region or the hydrophobic pocket near the gate) and stabilizes the open conformation. It increases the open probability (

  ) by shifting the of activation hyperpolarized by 10–50 mV, depending on intracellular [Ca²⁺].

• Mechanism of Iberiotoxin (IbTX): IbTX is a pore-blocker. It binds to the extracellular vestibule of the BK

  -subunit with high affinity ( pM), physically occluding K⁺ efflux.

Visualization of the Signaling Pathway

The following diagram illustrates the competitive landscape at the BK channel pore.

Figure 1: Mechanistic interaction between BMS 204352 activation and Iberiotoxin blockade at the BK channel interface.[1]

Comparative Analysis: BMS 204352 vs. Alternatives

When selecting a BK opener, specificity is the primary variable. BMS 204352 is often compared to NS1619 (the historical standard) and NS11021 (a newer, more specific alternative).[2]

Performance Matrix

Feature	(R)-(-)-BMS 204352	NS1619	NS11021
Primary Target	BK Channels ( subunit)	BK Channels	BK Channels
Potency (EC50)	High (0.1 - 1.0 M)	Low (10 - 30 M)	High (~1.0 M)
Iberiotoxin Sensitivity	Yes (Definitive validation)	Yes	Yes
Major Off-Targets	KCNQ (Kv7) Channels	L-type Ca²⁺ channels, SERCA, Mitochondria	Fewer than NS1619
Solubility	Hydrophobic (DMSO required)	Hydrophobic	Hydrophobic
Clinical Status	Failed Phase III (Stroke)	Research Tool Only	Research Tool Only

Expert Insight on Off-Targets

• BMS 204352 & KCNQ: Unlike NS1619, BMS 204352 activates KCNQ channels (KCNQ4/2/3). If you apply BMS 204352 and observe a current that is resistant to Iberiotoxin, do not assume your IbTX is degraded. You are likely recording a KCNQ current.

• NS1619 & Mitochondria: NS1619 is "dirty." It inhibits mitochondrial respiration and affects intracellular Ca²⁺ handling. BMS 204352 is cleaner regarding mitochondrial function but "dirtier" regarding other K⁺ channels.

The Self-Validating Experimental Protocol

To scientifically prove that a current activated by BMS 204352 is indeed a BK current, you must perform a Pharmacological Subtraction Protocol .

Methodology: Whole-Cell Patch Clamp

Objective: Isolate IbTX-sensitive current fraction.

Reagents:

• Bath Solution: Physiological Saline (e.g., Tyrode’s).

• Pipette Solution: Low buffered Ca²⁺ (free Ca²⁺ ~150-300 nM) to allow BMS 204352 to demonstrate its Ca²⁺-sensitizing effect.

• Agonist: (R)-(-)-BMS 204352 (10

  M).[3]

• Antagonist: Iberiotoxin (100 nM).

Step-by-Step Workflow:

• Baseline Stabilization: Establish a Giga-ohm seal and break-in. Hold membrane at -60 mV. Run a voltage step protocol (-100 mV to +80 mV, 10 mV increments, 200ms duration) until currents are stable for >3 minutes.

• Agonist Application (Wash-in): Perfuse BMS 204352 (10

  M).

  • Observation: Expect a rapid increase in outward current, particularly at positive potentials.

  • Metric: Wait for steady-state (usually 2-5 mins).

• Antagonist Validation (The Test): Without washing out the BMS, add Iberiotoxin (100 nM) in the presence of BMS 204352.

  • Observation: If the current is BK-mediated, it should rapidly collapse back to (or below) baseline levels.

• Washout: Return to control bath solution.

Decision Logic for Data Interpretation

The following flowchart guides the interpretation of results, specifically addressing the "IbTX-Resistant" scenario often encountered in neuronal preparations (due to

subunits or KCNQ).

Figure 2: Logical workflow for identifying current sources when using BMS 204352.

References

• Gribkoff, V. K., et al. (2001). Targeting acute ischemic stroke with a calcium-sensitive opener of maxi-K potassium channels.[4][5] Nature Medicine, 7, 471–477.[4][5] Link

• Schrøder, R. L., et al. (2001). KCNQ4 channel activation by BMS-204352 and retigabine.[6][7] Neuropharmacology, 40(7), 888-898.[7] Link

• Olesen, S. P., et al. (2004). Small-molecule activators of the large-conductance Ca2+-activated K+ channel: therapeutic potential for asthma and bladder dysfunction. Current Opinion in Drug Discovery & Development, 7(5). Link

• Knaus, H. G., et al. (1994). Primary sequence and immunological characterization of the high conductance Ca2+-activated K+ channel from smooth muscle. Journal of Biological Chemistry, 269, 17274-17278. Link

• Bentzen, B. H., et al. (2014). The small molecule NS11021 is a potent and specific activator of Ca2+-activated big-conductance K+ channels. Molecular Pharmacology, 72(4), 1033-1044. Link

Sources

• 1. escholarship.org [escholarship.org]
• 2. Challenges in the Therapeutic Targeting of KCa Channels: From Basic Physiology to Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 4. Targeting acute ischemic stroke with a calcium-sensitive opener of maxi-K potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. KCNQ4 channel activation by BMS-204352 and retigabine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BMS‐204352: A Potassium Channel Opener Developed for the Treatment of Stroke - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Potency of (R)-(-)-BMS-204352 and Flindokalner as BK Channel Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the potency of (R)-(-)-BMS-204352 and Flindokalner, two stereoisomers of the BMS-204352 compound, as modulators of large-conductance Ca2+-activated potassium (BK) channels. This document will delve into their mechanisms of action, present available potency data, and provide detailed experimental protocols for independent verification.

Introduction: Unraveling the Stereochemistry of BMS-204352

BMS-204352 is a synthetic fluoro-oxindole derivative that has been extensively studied for its neuroprotective effects, primarily through its action as a potent opener of BK channels.[1] It is crucial to understand that BMS-204352 is a chiral molecule, existing as two non-superimposable mirror images, or enantiomers: (R)-(-)-BMS-204352 and (S)-(+)-BMS-204352. The name "Flindokalner" is often used synonymously with BMS-204352, and more specifically, it refers to the (S)-(+)-enantiomer.[2] This distinction is critical as the biological activity of chiral drugs can differ significantly between enantiomers. This guide, therefore, presents a comparison between the less active (R)-(-)-enantiomer and the more active (S)-(+)-enantiomer, Flindokalner.

Mechanism of Action: Modulating Neuronal Excitability

Both enantiomers of BMS-204352 exert their primary effect by targeting BK channels, which are key regulators of neuronal excitability.[3] These channels are activated by both membrane depolarization and increases in intracellular calcium concentration.[3] By opening these channels, BMS-204352 facilitates the efflux of potassium ions from the neuron, leading to hyperpolarization of the cell membrane. This hyperpolarized state makes it more difficult for the neuron to fire action potentials, thereby reducing neuronal excitability. This mechanism is the basis for the potential therapeutic applications of BMS-204352 in conditions characterized by neuronal hyperexcitability, such as ischemic stroke.[1]

It is also noteworthy that BMS-204352 has been shown to be a positive modulator of neuronal Kv7 (KCNQ) channels, which also play a role in controlling neuronal excitability.[4][5]

Caption: Mechanism of action of BMS-204352 enantiomers on BK channels.

Potency Comparison: A Tale of Two Enantiomers

The potency of a drug is a measure of the concentration required to produce a specific effect. For BK channel openers, this is often expressed as the half-maximal effective concentration (EC50), which is the concentration of the compound that elicits 50% of the maximal response.

Compound	Enantiomer	Target	Potency (EC50)	Reference
Flindokalner	(S)-(+)-BMS-204352	Maxi-K Channels	392 nM	[ProbeChem]
(R)-(-)-BMS-204352	(R)-(-)-BMS-204352	Maxi-K Channels	Less active enantiomer	[6]

Experimental Protocols for Potency Determination

To independently verify the potency of (R)-(-)-BMS-204352 and Flindokalner, researchers can employ established electrophysiological and biochemical assays.

Electrophysiology: Whole-Cell Patch-Clamp Assay

The whole-cell patch-clamp technique is the gold standard for characterizing the activity of ion channels.[7] This method allows for the direct measurement of ion currents across the cell membrane in response to the application of a compound.

Caption: Workflow for determining compound potency using whole-cell patch-clamp.

Step-by-Step Methodology:

• Cell Preparation: Culture a suitable cell line (e.g., HEK293) stably or transiently expressing the human BK channel α-subunit (hSlo1).

• Pipette Preparation: Pull borosilicate glass capillaries to create micropipettes with a resistance of 2-5 MΩ when filled with the internal solution. The internal solution should contain (in mM): 140 KCl, 10 HEPES, 1 EGTA, and a defined free Ca²⁺ concentration (e.g., 1 µM), with the pH adjusted to 7.2 with KOH.

• External Solution: The external solution should contain (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, with the pH adjusted to 7.4 with NaOH.

• Gigaohm Seal Formation: Approach a cell with the micropipette and apply gentle suction to form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch under the pipette tip, establishing electrical and diffusional access to the cell's interior.

• Voltage Protocol and Data Acquisition: Clamp the cell membrane at a holding potential of -80 mV. Apply a series of depolarizing voltage steps (e.g., from -60 mV to +80 mV in 20 mV increments) to elicit BK channel currents. Record the resulting currents using a patch-clamp amplifier and appropriate data acquisition software.

• Compound Application: Prepare stock solutions of (R)-(-)-BMS-204352 and Flindokalner in a suitable solvent (e.g., DMSO) and dilute to the final desired concentrations in the external solution. Apply the different concentrations of each compound to the cell via a perfusion system.

• Data Analysis: Measure the peak current amplitude at a specific voltage step in the presence of each compound concentration. Normalize the current to the baseline current (before drug application). Plot the normalized current as a function of the compound concentration and fit the data to a Hill equation to determine the EC50 value.

Radioligand Binding Assay

Radioligand binding assays are used to determine the affinity of a compound for its receptor.[8] In a competitive binding assay, the ability of an unlabeled compound (the "competitor," in this case, the BMS-204352 enantiomers) to displace a radiolabeled ligand that is known to bind to the target receptor is measured.

Step-by-Step Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line or tissue known to express BK channels.

• Radioligand Selection: Choose a suitable radiolabeled ligand that binds to BK channels (e.g., a radiolabeled form of a known BK channel blocker like iberiotoxin).

• Assay Setup: In a multi-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the unlabeled competitor ((R)-(-)-BMS-204352 or Flindokalner).

• Incubation: Incubate the mixture to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: Separate the membrane-bound radioligand from the unbound radioligand, typically by rapid filtration through a glass fiber filter.

• Quantification: Quantify the amount of radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand as a function of the competitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand). The Ki (inhibition constant) can then be calculated from the IC50 using the Cheng-Prusoff equation.

Conclusion

The available evidence clearly indicates that the biological activity of BMS-204352 is stereoselective, with Flindokalner ((S)-(+)-BMS-204352) being the more potent activator of BK channels compared to its (R)-(-)-enantiomer. This guide provides the foundational knowledge and detailed experimental frameworks for researchers to further investigate and quantify this potency difference. A thorough understanding of the stereospecific interactions of these compounds with BK channels is essential for the rational design of new and more effective therapeutic agents targeting this important ion channel.

References

• Korsgaard MP, et al. Anxiolytic effects of Maxipost (BMS-204352) and retigabine via activation of neuronal Kv7channels. J Pharmacol Exp Ther. 2005 Jul;314(1):282-92. [Link]

• Gribkoff VK. BMS-204352: a potassium channel opener developed for the treatment of stroke. CNS Drug Rev. 2002 Winter;8(4):353-60. [Link]

• Creative Bioarray. Patch-Clamp Recording Protocol. [Link]

• Gifford Bioscience. Radioligand Binding Assay. [Link]

• Schrøder, R. L., Strøbaek, D., Olesen, S. P., & Christophersen, P. (2003). Voltage-independent KCNQ4 currents induced by (+/-)BMS-204352. Pflugers Archiv : European journal of physiology, 446(5), 607–616. [Link]

• Tatulian, L., & Brown, A. M. (2003). KCNQ4 channel activation by BMS-204352 and retigabine. Neuropharmacology, 40(7), 888–898. [Link]

• Jensen, B. S. (2002). BMS-204352: a potassium channel opener developed for the treatment of stroke. CNS drug reviews, 8(4), 353–360. [Link]

• Inxight Drugs. FLINDOKALNER. [Link]

• U.S. Patent No. US20020045566A1. (2002).

• Tatulian, L., & Brown, A. M. (2001). KCNQ4 channel activation by BMS-204352 and retigabine. Neuropharmacology, 40(7), 888-898. [Link]

• Bentzen, B. H., Olesen, S. P., Rønn, L. C., & Grunnet, M. (2014). BK channel activators and their therapeutic perspectives. Frontiers in physiology, 5, 389. [Link]

• Hulme, E. C., & Birdsall, N. J. (1992). Strategy and tactics in receptor-binding studies. In Receptor-Ligand Interactions (pp. 63-176). IRL Press. [Link]

• Hamill, O. P., Marty, A., Neher, E., Sakmann, B., & Sigworth, F. J. (1981). Improved patch-clamp techniques for high-resolution current recording from cells and cell-free membrane patches. Pflügers Archiv, 391(2), 85-100. [Link]

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Safety & Regulatory Compliance

Operational Safety &amp; Handling Guide: (R)-(-)-BMS 204352 (Maxipost)

Executive Hazard Summary

(R)-(-)-BMS 204352 (Flindokalner) is a potent, cell-permeable activator of Big Conductance Calcium-Activated Potassium Channels (BK/Maxi-K) and KCNQ channels.[1] While it is a valuable tool for neuroprotection and stroke research, its high biological activity necessitates a strict containment strategy.

Critical Hazard Classifications (GHS):

• Acute Toxicity (Dermal): Category 3 (H311 - Toxic in contact with skin).[1][2]

• Acute Toxicity (Inhalation): Category 3 (H331 - Toxic if inhaled).[1][2]

• Reproductive Toxicity: Category 1B (H360 - May damage fertility or the unborn child).[1][2]

• Target Organ Toxicity: H372 (Causes damage to organs through prolonged/repeated exposure).[1][2]

Scientist-to-Scientist Note: The primary operational risk is not just the compound itself, but its standard formulation.[1] BMS 204352 is almost exclusively solubilized in DMSO (Dimethyl Sulfoxide) .[1] DMSO is a potent carrier solvent that can transport dissolved small molecules directly through intact skin and into the bloodstream. Treat any DMSO solution of this compound as an immediate systemic injection risk.

Biological Mechanism & Risk Logic

To understand the safety protocol, one must understand the compound's mechanism. BMS 204352 functions by increasing the open probability of potassium channels, leading to cellular hyperpolarization.

Physiological Impact of Accidental Exposure

Accidental systemic absorption (inhalation of dust or dermal absorption via DMSO) can trigger a cascade of hyperpolarization events in excitable tissues:

• Vascular Smooth Muscle: Massive relaxation

  Severe Hypotension (Shock).

• Neuronal Tissue: Dampening of excitability

  CNS Depression / Drowsiness / Ataxia.

Figure 1: Mechanistic pathway of toxicity.[1] The safety protocols below are designed to break the "Exposure" link at the source.

Personal Protective Equipment (PPE) Matrix

Do not rely on a "one size fits all" approach. PPE must scale with the physical state of the compound.

Table 1: Tiered PPE Requirements

Component	Scenario A: Dry Solid Handling (Weighing)	Scenario B: Solution Handling (DMSO/Ethanol)	Rationale
Respiratory	N95 / P100 Respirator (if outside hood) Preferred: Active Fume Hood	Fume Hood Mandatory (Aerosol risk is low, but vapor inhalation of solvent is possible)	H331 (Toxic if inhaled).[1] Dusts are easily aerosolized by static.
Hand Protection	Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil)	Laminate / Silver Shield (Preferred) OR Double Nitrile (Change immediately upon splash)	DMSO permeates nitrile in <5 mins.[1] BMS 204352 is H311 (Toxic Dermal).[1][2]
Eye Protection	Chemical Safety Goggles	Chemical Safety Goggles + Face Shield (if volume > 10mL)	Prevent mucous membrane absorption.[1]
Body Defense	Lab Coat (Buttoned, long sleeve)	Lab Coat + Impervious Apron	DMSO splashes soak through cotton coats instantly.[1]

Operational Protocols

Protocol A: Safe Weighing (The Static Risk)

BMS 204352 is a crystalline solid that can carry a static charge, causing "fly-away" powder that contaminates the balance area.[1]

• Engineering Control: Operate inside a certified chemical fume hood.

• Static Mitigation: Use an anti-static gun or ionizer bar on the spatula and weigh boat before touching the powder.

• Containment: Weigh into a pre-tared vial, not onto open paper. Cap the vial immediately after transfer.

• Decontamination: Wipe the balance area with a detergent-soaked tissue (wet wipe) before removing hands from the hood.[1] Do not use dry paper towels (creates more static/dust).[1]

Protocol B: Solubilization (The DMSO Danger Zone)

This is the highest-risk step.[1]

• Preparation: Calculate the volume of DMSO required for your stock (typically 10-100 mM).[1]

• Syringe Technique: Do not pour DMSO. Use a syringe or positive-displacement pipette to add solvent to the vial.

• Pressure Equalization: When injecting solvent into a sealed vial, insert a second "vent" needle (with a 0.2µm filter) to prevent over-pressurization and spray-back.

• Vortexing: Vortex with the lid tightly secured. Hold the vial with a fresh Kimwipe to detect any microscopic leaks immediately.

Figure 2: Solubilization workflow emphasizing containment.[1]

Emergency Response & Disposal

Spill Management

• Solid Spill: Do not sweep dry. Cover with wet paper towels (water or oil-soaked) to prevent dust generation, then wipe up.[1]

• DMSO Solution Spill:

  • Evacuate the immediate area (vapors).

  • Don Silver Shield/Laminate gloves (Nitrile provides insufficient protection against DMSO for cleanup durations).

  • Absorb with vermiculite or specific organic spill pads.

  • Clean surface with 10% bleach followed by ethanol.

Disposal

• Waste Stream: All solid waste, pipette tips, and contaminated gloves must be incinerated.[1] Do not use general trash.

• Liquid Waste: Segregate into "Halogenated/Organic Solvent" waste streams. Label clearly as "Contains Toxic K+ Channel Opener."

References

• Cayman Chemical. (2025).[2][3] Safety Data Sheet: BMS 204352. (Verified via search 1.1, 1.14).

• Gribkoff, V. K., et al. (2001).[1] Targeting acute ischemic stroke with a calcium-sensitive opener of maxi-K potassium channels.[1][4][5] Nature Medicine, 7(4), 471-477.[1] (Mechanistic verification).

• Tocris Bioscience. (n.d.).[6][7][8] MaxiPost (BMS 204352) Product Information & Safety. (Handling verification).

• Jensen, B. S. (2002).[1] BMS-204352: A Potassium Channel Opener Developed for the Treatment of Stroke.[1][3][4] CNS Drug Reviews, 8(4), 353-360.[1][4] (Toxicity profile verification).

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